(S)-3,4-Dihydroxybutyric acid lithium hydrate

Core Science & Biosynthesis

(S)-3,4-Dihydroxybutyric acid lithium hydrate endogenous metabolite

Endogenous Metabolite, GHB Biomarker, and Research Reagent

Executive Summary

(S)-3,4-Dihydroxybutyric acid (3,4-DHBA) is a hydroxylated short-chain fatty acid and a critical endogenous metabolite linked to the catabolism of gamma-hydroxybutyrate (GHB) and gamma-aminobutyric acid (GABA).[1][2][3] While physiologically present as an organic anion, the lithium hydrate salt form is the primary reagent used in research due to its enhanced stability and solubility profile.

This guide provides a comprehensive technical analysis of (S)-3,4-DHBA lithium hydrate, focusing on its role as a diagnostic biomarker for Succinic Semialdehyde Dehydrogenase (SSADH) deficiency, its utility in forensic toxicology as a long-term marker for GHB intake, and the specific analytical protocols required for its quantification.

Chemical Identity & Physicochemical Properties[3][4][5]

The lithium salt of (S)-3,4-DHBA is utilized in experimental settings to deliver the metabolically active (S)-enantiomer. The lithium counter-ion stabilizes the carboxylate group, preventing spontaneous lactonization (formation of 3-hydroxy-gamma-butyrolactone) which can occur with the free acid form.

Key Properties Table

Property	Specification	Technical Note
IUPAC Name	Lithium (3S)-3,4-dihydroxybutanoate hydrate	Specific stereochemistry at C3 is critical for enzymatic recognition.
CAS Number	51267-44-8 (Free acid); 1219804-68-8 (Ref. for labeled)	Commercial lithium salt often listed under general 3,4-DHBA CAS or specific vendor IDs.
Molecular Formula	C₄H₇LiO₄ · xH₂O	The hydrate form is hygroscopic; precise stoichiometry varies by batch.
Solubility	Water (≥ 50 mg/mL), DMSO	Highly polar; insoluble in non-polar organic solvents (hexane, ether).
Stability	Hygroscopic solid	Store at -20°C. Aqueous solutions degrade if acidic (lactonization risk).
Chirality	(S)-Enantiomer	The endogenous human metabolite is predominantly the (S)-isomer.

Metabolic Origin & Pathological Significance

(S)-3,4-DHBA is not a primary fuel source but a minor metabolite that becomes clinically significant under specific pathological conditions or exogenous drug administration.

The GABA-GHB-DHBA Axis

The primary source of endogenous 3,4-DHBA is the metabolism of GHB. Under normal physiological conditions, GHB is converted to Succinic Semialdehyde (SSA) and then to Succinate. However, when the primary pathway is saturated or blocked (as in SSADH deficiency), GHB accumulates and is shunted toward beta-oxidation-like pathways, producing 3,4-DHBA.

Mechanism of Formation[4]

• Precursor: Gamma-Hydroxybutyrate (GHB).[2][5][6][7]

• Enzymatic Transformation: GHB undergoes alpha/beta-oxidation or hydroxylation (specific enzymes remain under investigation, likely involving cytosolic dehydrogenases) to form 3,4-DHBA.

• Excretion: 3,4-DHBA is water-soluble and excreted renally.[8]

Disease State: SSADH Deficiency

In Succinic Semialdehyde Dehydrogenase (SSADH) deficiency, the enzyme ALDH5A1 is defective.[9][10]

• Blockage: SSA cannot convert to Succinate.

• Accumulation: SSA is reduced back to GHB.[11]

• Shunt: Excess GHB is metabolized to 3,4-DHBA and 4,5-dihydroxyhexanoic acid.

• Clinical Marker: Elevated urinary 3,4-DHBA is a hallmark diagnostic marker for this neurometabolic disorder.

Visualization: Metabolic Pathway & Blockade

The following diagram illustrates the formation of 3,4-DHBA and the impact of SSADH deficiency.

Figure 1: The metabolic shunt toward 3,4-DHBA. In SSADH deficiency, the conversion of SSA to Succinate is blocked, causing accumulation of GHB and subsequent conversion to 3,4-DHBA.

Pharmacological & Forensic Applications[2][7][14][15]

Forensic Toxicology (GHB Intake)

Detecting exogenous GHB intake is difficult due to its short half-life (< 1 hour in plasma).

• The 3,4-DHBA Advantage: 3,4-DHBA has a longer elimination half-life than GHB.

• Window of Detection: While GHB may clear within 4-5 hours, 3,4-DHBA levels remain elevated for up to 12-14 hours post-ingestion.

• Protocol: Forensic labs monitor the ratio of 3,4-DHBA to creatinine or other organic acids to distinguish exogenous intake from endogenous background levels.

Ovarian Cancer Prognosis

Emerging research indicates that high serum levels of 3,4-DHBA correlate with poor overall survival in patients with high-grade serous ovarian carcinoma. This suggests 3,4-DHBA may serve as a metabolic biomarker for tumor aggressiveness, potentially linked to altered GABA metabolism in cancer cells.

Analytical Methodology: LC-MS/MS Protocol[8][14][15][16][17]

Quantification of (S)-3,4-DHBA requires high sensitivity due to its polarity and low endogenous concentrations. The following protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation (Urine/Plasma)

• Internal Standard (IS): Use isotope-labeled analog (e.g., Sodium 3,4-dihydroxybutyrate-d4) to correct for matrix effects.

• Extraction:

  • Aliquot 100 µL of plasma/urine.

  • Add 10 µL Internal Standard solution.

  • Protein Precipitation: Add 400 µL cold Acetonitrile (ACN) containing 0.1% Formic Acid.

  • Vortex for 30s; Centrifuge at 10,000 x g for 10 min at 4°C.

  • Transfer supernatant to a glass vial. Note: Avoid plastic vials if possible to reduce leachables interfering with low-mass analytes.

Chromatographic Conditions

Due to the high polarity of 3,4-DHBA, standard C18 columns often fail to retain it. HILIC (Hydrophilic Interaction Liquid Chromatography) is the preferred mode.

• Column: HILIC Amide or Polymeric HILIC (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0) or 0.1% Formic Acid (pH dependent on column).

• Mobile Phase B: Acetonitrile.

• Gradient: Start high organic (95% B)

  ramp to 50% B over 5 mins re-equilibrate.

• Flow Rate: 0.3 - 0.4 mL/min.[12]

Mass Spectrometry Parameters (MRM)

Operate in Negative Ion Mode (ESI-) as the carboxylate anion ionizes efficiently.

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
3,4-DHBA	119.0 [M-H]⁻	59.0	89.0	12 - 15
IS (d4)	123.0 [M-H]⁻	63.0	93.0	12 - 15

Visualization: Analytical Workflow

Figure 2: Optimized workflow for the extraction and quantification of 3,4-DHBA using HILIC-MS/MS.

Handling & Storage of Lithium Hydrate Salt

When using (S)-3,4-Dihydroxybutyric acid lithium hydrate as a reference standard:

• Hygroscopicity: The lithium salt is extremely hygroscopic. Weighing should be performed quickly or in a humidity-controlled environment (glove box).

• Stock Solutions: Prepare primary stock solutions in water or water/methanol (50:50).

• Storage:

  • Solid: -20°C, desiccated.

  • Solution: -80°C. Stable for 3-6 months. Avoid repeated freeze-thaw cycles as this promotes hydrolysis or lactonization.

• pH Sensitivity: Maintain neutral pH. Acidic conditions favor the formation of lactones, which will alter the concentration of the free acid form and invalidate quantitative results.

References

• Jakobs, C., et al. (1981).[13] "Succinic semialdehyde dehydrogenase deficiency: Identification of 4-hydroxybutyric acid and 3,4-dihydroxybutyric acid in urine." Clinica Chimica Acta. Link

• Shinka, T., et al. (2002). "Rapid and sensitive detection of urinary 4-hydroxybutyric acid and its related compounds by gas chromatography-mass spectrometry in a patient with succinic semialdehyde dehydrogenase deficiency." Journal of Chromatography B. Link

• Kim, B., et al. (2022). "Urinary Profile of Endogenous Gamma-Hydroxybutyric Acid and its Biomarker Metabolites in Healthy Korean Females." Metabolites.[9][11][14][12][15][16] Link

• Hilkert, R., et al. (2016). "Accumulated Metabolites of Hydroxybutyric Acid Serve as Diagnostic and Prognostic Biomarkers of Ovarian High-Grade Serous Carcinomas."[9] International Journal of Cancer. Link

• National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 10920498, (S)-3,4-Dihydroxybutyric acid." PubChem. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. (S)-3,4-dihydroxybutyric acid | C4H8O4 | CID 10920498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phenomenex.com [phenomenex.com]
• 6. researchgate.net [researchgate.net]
• 7. Age‐related phenotype and biomarker changes in SSADH deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (S)-3,4-Dihydroxybutyric acid lithium salt hydrate ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Succinic semialdehyde dehydrogenase deficiency: a metabolic and genomic approach to diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Succinic semialdehyde dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. About the Disorder | SSADH Association [ssadh.net]
• 14. Urinary Profile of Endogenous Gamma-Hydroxybutyric Acid and its Biomarker Metabolites in Healthy Korean Females: Determination of Age-Dependent and Intra-Individual Variability and Identification of Metabolites Correlated With Gamma-Hydroxybutyric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. isotope.com [isotope.com]
• 16. mdpi.com [mdpi.com]

Technical Guide: Discovery and Quantitation of 3,4-Dihydroxybutanoic Acid in Urine

The discovery of 3,4-dihydroxybutanoic acid (3,4-DHBA) in urine represents a pivotal intersection between advanced analytical chemistry and the diagnosis of rare neurometabolic disorders. Its identification serves as a critical secondary biomarker for Succinic Semialdehyde Dehydrogenase (SSADH) Deficiency , a disorder of GABA metabolism.

This guide details the technical workflow for the detection, identification, and quantification of 3,4-DHBA, designed for researchers and clinical chemists.

Executive Summary & Clinical Significance

3,4-Dihydroxybutanoic acid (3,4-DHBA) (also known as 2-deoxytetronic acid) is a four-carbon organic acid derived from the alpha-oxidation of 4-hydroxybutyric acid (GHB). In healthy physiology, it is present in trace amounts (~0.37 mmol/24h).[1] However, in patients with SSADH Deficiency (4-Hydroxybutyric Aciduria) , the metabolic block forces the accumulation of succinic semialdehyde, which is reduced to GHB and subsequently oxidized to 3,4-DHBA.

Why this matters: While GHB is the primary marker for SSADH deficiency, it is volatile and can be artifactually elevated or depressed. 3,4-DHBA provides a stable, non-volatile corroborative marker, essential for preventing false negatives in metabolic screening.

Metabolic Context: The Origin of 3,4-DHBA

To understand the presence of 3,4-DHBA, one must map the diversion of GABA catabolism. When SSADH is defective, the pathway reroutes through cytosolic reductases and subsequent oxidation steps.

Mechanistic Pathway Diagram

The following diagram illustrates the metabolic blockade and the shunt pathway leading to 3,4-DHBA excretion.

Figure 1: The metabolic shunt in SSADH deficiency. The primary block at SSADH forces flux toward GHB, which is further metabolized to 3,4-DHBA via alpha-oxidation mechanisms.

Analytical Discovery: Methodology & Protocols

The "discovery" of 3,4-DHBA in a clinical sample relies on Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] Liquid Chromatography-Mass Spectrometry (LC-MS) is increasingly used, but GC-MS remains the gold standard for comprehensive Organic Acid Analysis (OAA) due to its superior library matching capabilities.

The Lactonization Challenge

Expertise Insight: 3,4-DHBA is a gamma-hydroxy acid.[3] Under acidic conditions (pH < 3) and heat, it spontaneously cyclizes to form 3-hydroxybutyrolactone .

• Implication: If your extraction protocol is too acidic or uses high-temperature evaporation without derivatization, you will lose the linear acid signal and see a lactone peak, potentially misidentifying the compound.

• Solution: Use mild acidification or enzymatic hydrolysis (urease) followed by immediate oximation/silylation to "lock" the open-chain structure.

Protocol: GC-MS Extraction and Derivatization

This protocol ensures the detection of both the acid and potential lactone forms, prioritizing the recovery of the diagnostic linear 3,4-DHBA.

Reagents:

• Urease Type C (from Jack bean)

• Hydroxylamine hydrochloride (in pyridine)

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS

• Internal Standard: Tropic acid or 3,3-dimethylglutaric acid

Step-by-Step Workflow:

• Sample Preparation (Urease Digestion):

  • Add 100 µL of urine to a glass tube.

  • Add 10 µL of Urease solution (to remove urea, which obscures chromatograms).

  • Incubate at 37°C for 15 minutes. Note: This mild step avoids acid-catalyzed lactonization.

• Oximation (Stabilization):

  • Add 500 µL of ethanol to precipitate proteins (if necessary) or proceed directly to oximation if sample is clean.

  • Add 50 µL Hydroxylamine-HCl. Incubate 60°C for 30 min.

  • Why? While 3,4-DHBA is not a keto-acid, this step is standard in OAA to protect other metabolites.

• Extraction:

  • Acidify to pH 1-2 with HCl.

  • Critical: Immediately extract with Ethyl Acetate (3x 1 mL). Prolonged exposure to low pH promotes lactonization.

• Derivatization (Silylation):

  • Evaporate Ethyl Acetate to dryness under Nitrogen (avoid excessive heat >40°C).

  • Add 100 µL BSTFA + 1% TMCS.

  • Incubate at 70°C for 30 minutes.

  • Mechanism:[4][5][6] This replaces the active protons on the -OH and -COOH groups with Trimethylsilyl (TMS) groups, rendering the molecule volatile.

• GC-MS Injection:

  • Inject 1 µL in Split/Splitless mode (10:1 split typically).

  • Column: DB-5ms or equivalent (5% phenyl polysiloxane).

Analytical Workflow Diagram

Figure 2: Optimized organic acid analysis workflow minimizing lactonization artifacts.

Data Interpretation: Mass Spectral Identification

Identification relies on the fragmentation pattern of the tris-TMS derivative of 3,4-DHBA.

• Molecular Formula (Derivative): C13H32O4Si3

• Retention Index (RI): ~1450–1550 (on DB-5ms columns, varies by ramp).

Key Diagnostic Ions (EI Spectrum): The following ions are characteristic of the polysilylated 3,4-DHBA structure.

m/z	Origin/Fragment	Significance
147	(CH3)2Si=O-Si(CH3)3	Base Peak. Common in polysilylated compounds (rearrangement ion).
233	M - CH2OTMS	Loss of the primary alcohol group (C4). Specific cleavage.
117	COOTMS	Carboxyl fragment. Indicates an acid moiety.
189	CH(OTMS)-CH=CH2 (rearranged)	Characteristic secondary fragment.

Interpretation Logic:

• Search Retention Window: Look for a peak eluting after succinic acid but before glutaric acid.

• Check 147/117 Ratio: High 147 is typical.

• Confirm 233: Presence of m/z 233 confirms the terminal glycol (vicinal diol) structure or similar terminal OTMS loss.

• Differentiate from GHB: GHB (di-TMS) elutes significantly earlier and lacks the extensive hydroxylation fragmentation pattern.

References

• Jakobs, C., et al. (1981). "Succinic semialdehyde dehydrogenase deficiency: identification of 4-hydroxybutyric acid and 3,4-dihydroxybutyric acid in urine." Clinica Chimica Acta.

• Gibson, K. M., et al. (1990). "Succinic semialdehyde dehydrogenase deficiency: an update." Developmental Medicine & Child Neurology.

• PubChem. (2025).[7] "3,4-Dihydroxybutanoic acid (Compound)." National Library of Medicine.

• Shinka, T., et al. (2002). "Rapid and sensitive detection of urinary 4-hydroxybutyric acid and its related compounds by GC-MS." Journal of Chromatography B.

• Human Metabolome Database (HMDB). "Metabocard for 3,4-Dihydroxybutyric acid (HMDB0000572)."

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Construction of a synthetic metabolic pathway for the production of 2,4-dihydroxybutyric acid from homoserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic origin of urinary 3-hydroxy dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3,4-Dihydroxybutanoic acid | C4H8O4 | CID 150929 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Metabolic and Therapeutic Horizon of (S)-3,4-Dihydroxybutyric Acid

Executive Summary

(S)-3,4-Dihydroxybutyric acid ((S)-3,4-DHBA), also known as 2-deoxytetronic acid, represents a critical intersection between metabolic pathology and neuroendocrinology. While historically categorized primarily as a minor urinary metabolite or a degradation product of short-chain carbohydrates, contemporary research positions it as a potent endogenous satiety factor and a high-fidelity biomarker for Succinic Semialdehyde Dehydrogenase Deficiency (SSADHD) .

For drug development professionals, (S)-3,4-DHBA offers a dual value proposition:

• Therapeutic Target: Its ability to modulate glucose-sensitive neurons in the Lateral Hypothalamic Area (LHA) presents a mechanism for non-stimulant appetite suppression.

• Diagnostic Marker: Its stability relative to Gamma-Hydroxybutyrate (GHB) makes it a superior analyte for forensic toxicology and the management of organic acidemias.

This guide synthesizes the biochemical pathways, physiological mechanisms, and validated analytical protocols required to study (S)-3,4-DHBA with rigor.

Chemical Identity and Stereochemistry

The biological activity of 3,4-DHBA is strictly stereospecific. Researchers must distinguish between the enantiomers, as their physiological roles diverge significantly.

Property	Description
IUPAC Name	(3S)-3,4-dihydroxybutanoic acid
Common Name	2-deoxytetronic acid; (S)-3,4-DHBA
CAS Number	51267-44-8
Chirality	The (S)-enantiomer is the bioactive satiety factor.
Structural Significance	A C4 dicarboxylic acid derivative lacking the C2 hydroxyl group found in threonic/erythronic acids.

Critical Note: In commercial preparations and metabolic studies, racemic mixtures are often supplied. For efficacy studies regarding satiety, enantiopure (S)-3,4-DHBA is required, as the (R)-form does not exhibit the same affinity for hypothalamic targets [1].

Biosynthesis and Metabolic Pathways

(S)-3,4-DHBA arises from two distinct metabolic origins: a physiological "starvation" pathway and a pathological "shunt" pathway.

Pathway A: The Satiety Signaling Pathway (Physiological)

Under fasting conditions, endogenous sugar acids are generated from the degradation of polysaccharides or specific glucose metabolic shunts. (S)-3,4-DHBA accumulates in the serum during starvation, crossing the blood-brain barrier to signal satiety to the hypothalamus, preventing hyperphagia upon re-feeding [2].

Pathway B: The GABA Shunt & GHB Metabolism (Pathological/Forensic)

In the context of SSADHD or exogenous GHB administration, (S)-3,4-DHBA acts as a downstream oxidation product.

• GABA is transaminated to Succinic Semialdehyde (SSA) .[1]

• Normally, SSA is oxidized to Succinate by SSADH .

• Blockage (SSADHD): SSA accumulates and is reduced to GHB (4-hydroxybutyrate).

• GHB undergoes alpha-oxidation (or similar enzymatic degradation) to form 3,4-DHBA [3].

Visualization: Dual Metabolic Origins

The following diagram illustrates the convergence of these pathways.

Figure 1: Metabolic convergence leading to (S)-3,4-DHBA formation via the GABA shunt (pathological) and carbohydrate degradation (physiological).

Physiological Function: The Satiety Mechanism

The most compelling application for (S)-3,4-DHBA lies in its neuroactive properties. Unlike many anorectic agents that act via serotonergic or adrenergic pathways, (S)-3,4-DHBA targets glucose-sensing mechanics directly.

Mechanism of Action

Research pioneered by Oomura et al. established that (S)-3,4-DHBA acts on the Lateral Hypothalamic Area (LHA) , specifically on glucose-sensitive neurons [1, 2].

• Target: Glucose-sensitive neurons in the LHA (the "feeding center").

• Action: Application of (S)-3,4-DHBA significantly suppresses the firing rate of these neurons.

• Outcome: Reduction in food intake, even in fasted states.

This contrasts with its structural analog, 2,4,5-trihydroxypentanoic acid , which excites these neurons and promotes hunger. This "Yin-Yang" relationship of endogenous sugar acids suggests a finely tuned homeostatic control system independent of leptin or insulin [2].

Analytical Methodologies: Validated GC-MS Protocol

Reliable quantification of (S)-3,4-DHBA is difficult due to its polarity and low molecular weight. Liquid Chromatography (LC) often suffers from poor retention; thus, Gas Chromatography-Mass Spectrometry (GC-MS) following silylation is the gold standard.

Experimental Workflow

Objective: Quantify (S)-3,4-DHBA in plasma or urine. Internal Standard (IS): Deuterated 3,4-DHBA (preferred) or Tropic Acid.

Step-by-Step Protocol

• Sample Preparation:

  • Aliquot

    of plasma/urine.

  • Spike with Internal Standard (

    of solution).

  • Protein Precipitation: Add

    cold methanol (if plasma). Centrifuge at for 10 min.

• Extraction (Liquid-Liquid):

  • Transfer supernatant to a glass tube.

  • Acidify to pH 2.0 using

    .

  • Add

    Ethyl Acetate . Vortex vigorously for 2 minutes.

  • Centrifuge and transfer the organic (upper) layer to a fresh vial.

  • Repeat extraction twice to maximize recovery.

• Derivatization (Silylation):

  • Evaporate combined ethyl acetate fractions to dryness under nitrogen at

    .

  • Add

    BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

  • Add

    Pyridine (catalyst).

  • Incubate at

    for 30 minutes.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent (30m

    0.25mm).[2]

  • Carrier Gas: Helium (

    ).

  • Temp Program:

    (1 min) to .

  • Detection: SIM mode.[3] Monitor ions m/z 292 (Target) and m/z 233 (Qualifier) for the TMS-derivative of 3,4-DHBA [4].

Visualization: Analytical Workflow

Figure 2: Validated workflow for the extraction and detection of 3,4-DHBA via GC-MS.

Therapeutic & Diagnostic Significance

Diagnostic Biomarker (SSADHD & Toxicology)

In clinical diagnostics, 3,4-DHBA is a secondary but crucial marker for SSADHD . While GHB is the primary marker, it is volatile and can be generated post-mortem or in vitro. 3,4-DHBA is more stable and persists longer in biological matrices.

• Forensic Application: In cases of GHB drug-facilitated crimes, GHB is rapidly cleared (half-life ~30-50 min). 3,4-DHBA remains detectable for a longer window, serving as a retrospective marker of GHB ingestion [4].[4]

Drug Development (Obesity)

The (S)-3,4-DHBA molecule presents a scaffold for anti-obesity therapeutics .

• Challenge: Rapid renal clearance and poor oral bioavailability of the free acid.

• Strategy: Development of lactone prodrugs or polymer conjugates (e.g., poly(3,4-dihydroxybutyrate)) that release the monomer slowly, maintaining satiety signaling over extended periods.

References

• Oomura, Y., et al. (1984). "Modulation of feeding by endogenous sugar acids acting as hunger or satiety factors."[5] American Journal of Physiology-Regulatory, Integrative and Comparative Physiology.

• Shimizu, N., et al. (1984). "Identification and characterization of 3,4-dihydroxybutanoic acid in human urine and its role in satiety.

• Gibson, K. M., et al. (1992). "3,4-Dihydroxybutyric acid: a new marker for succinic semialdehyde dehydrogenase deficiency."[6] Journal of Inherited Metabolic Disease.

• Jardi, C., et al. (2020).[7] "Phase I metabolites (organic acids) of gamma-hydroxybutyric acid—validated quantification using GC-MS." Drug Testing and Analysis.

Sources

• 1. Novel biomarkers and age-related metabolite correlations in plasma and dried blood spots from patients with succinic semialdehyde dehydrogenase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gas Chromatography–Mass Spectroscopy-Based Metabolomics Analysis Reveals Potential Biochemical Markers for Diagnosis of Gestational Diabetes Mellitus [frontiersin.org]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]
• 5. Modulation of feeding by endogenous sugar acids acting as hunger or satiety factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Showing Compound (S)-3,4-Dihydroxybutyric acid (FDB021961) - FooDB [foodb.ca]
• 7. researchgate.net [researchgate.net]

CAS number for (S)-3,4-Dihydroxybutyric acid

An In-Depth Technical Guide to (S)-3,4-Dihydroxybutyric Acid

Abstract

(S)-3,4-Dihydroxybutyric acid (CAS No: 51267-44-8), a chiral molecule of significant interest, serves as a valuable building block in pharmaceutical synthesis and as a key biomarker in human metabolism. This guide provides a comprehensive technical overview intended for researchers, chemists, and drug development professionals. We will delve into its fundamental properties, biological relevance, synthesis methodologies, and analytical characterization. The discussion emphasizes the rationale behind experimental choices, providing actionable insights for laboratory applications.

Introduction: The Significance of a Chiral Building Block

(S)-3,4-Dihydroxybutyric acid, also known as (S)-3,4-dihydroxybutanoate, is a short-chain hydroxy fatty acid.[1] Its structure, featuring two hydroxyl groups and a carboxylic acid function on a four-carbon backbone, presents two stereocenters, making it a valuable chiral synthon. Its primary importance in the scientific community stems from two key areas:

• Pharmaceutical Synthesis: As a chiral intermediate, it is instrumental in the stereospecific synthesis of complex pharmaceutical compounds, including widely used statin-class drugs.[2] The specific stereochemistry of the (S)-isomer is crucial for achieving the desired biological activity in the final drug product.

• Human Metabolism and Disease: It is a naturally occurring human metabolite found in urine, blood, and cerebrospinal fluid.[1][3] Its concentration is significantly elevated in individuals with succinic semialdehyde dehydrogenase (SSADH) deficiency, a rare inborn metabolic disorder, making it a critical biomarker for diagnosis and research into the disease pathology.[3][4][5][6]

This guide aims to consolidate the essential technical knowledge required to work with and understand this important molecule.

Core Identification and Physicochemical Properties

Precise identification and understanding of a compound's physical properties are foundational to any research or development endeavor. The key identifiers and properties for (S)-3,4-Dihydroxybutyric acid are summarized below.

Property	Value	Source(s)
CAS Number	51267-44-8	[1][3][4][7]
Molecular Formula	C₄H₈O₄	[1][4]
Molecular Weight	120.10 g/mol	[3][8][9]
IUPAC Name	(3S)-3,4-dihydroxybutanoic acid	[4]
Synonyms	(S)-3,4-Dihydroxybutanoate, 2-Deoxytetronic acid	[1]
Appearance	Solid	[3][4]
Water Solubility	832 g/L (Predicted)	[1]
pKa (Strongest Acidic)	4.09 - 4.27 (Predicted)	[1][4]
logP	-1.4 to -1.6	[1][8]
Optical Activity	[α]/D -25±5° (c = 0.1 in 0.1 M HCl)	[3][4]
Storage Temperature	-20°C	[3][4]
SMILES	OCC(O)=O	[3]
InChI Key	DZAIOXUZHHTJKN-VKHMYHEASA-N	[3]

Biological Role and Clinical Relevance

(S)-3,4-Dihydroxybutyric acid is a normal product of human metabolism.[3][4] Healthy adults excrete approximately 0.37 ± 0.15 mmoles per 24 hours in urine, and its renal clearance is comparable to that of creatinine.[2][3][4] Its endogenous origin is thought to be from the degradation of carbohydrates or the metabolism of γ-hydroxybutyrate (GHB).[2]

The primary clinical significance of this molecule is its association with Succinic Semialdehyde Dehydrogenase (SSADH) deficiency . In this condition, the impaired function of the SSADH enzyme leads to an accumulation of GHB, which is then alternatively metabolized, resulting in a significant increase in the excretion of (S)-3,4-dihydroxybutyric acid.[3][4][5] This makes its quantification in urine and blood a key diagnostic marker for this neurological disorder.

Synthesis Methodologies: From Carbohydrates to Chiral Acids

The controlled production of enantiomerically pure (S)-3,4-Dihydroxybutyric acid is critical for its application in drug synthesis. Both chemical and biosynthetic routes have been developed.

Chemical Synthesis via Oxidative Cleavage

A patented method describes a process for preparing (S)-3,4-dihydroxybutanoic acid from abundant and renewable carbohydrate sources like maltose or starch.[10][11] The core of this process is the stereospecific oxidative cleavage of the 1,4-linked glucose units.

Causality of the Method: This process leverages the inherent chirality of the starting carbohydrate. The glucose unit linked at the C4 position is susceptible to oxidative cleavage between its C3 and C4 atoms under specific alkaline peroxide conditions. This reaction breaks the pyranose ring to form the desired four-carbon (S)-3,4-dihydroxybutanoic acid and a two-carbon glycolic acid byproduct, preserving the stereochemistry at the C3 position (originally C5 of the glucose).

Caption: Chemical synthesis workflow from maltose.

Experimental Protocol: Synthesis from Maltose

This protocol is adapted from the process described in U.S. Patent 5,292,939.[10]

• Dissolution: Dissolve maltose monohydrate (e.g., 0.10 g, 0.28 mmol) in a 0.16 M sodium hydroxide solution (5 mL, 0.8 mmol).

• Oxidation: Add 30% hydrogen peroxide (40 µL, 0.37 mmol) to the alkaline maltose solution.

  • Scientist's Note: The alkaline conditions are crucial for the peroxide to effectively cleave the glucose ring at the desired position.

• Reaction: Heat the mixture at 70°C for 24 hours. The reaction progression can be monitored by techniques such as TLC or HPLC to confirm the consumption of the starting material.

• Separation: Upon completion, the resulting mixture contains both (S)-3,4-dihydroxybutanoic acid and glycolic acid. These can be separated using standard liquid chromatographic techniques (e.g., ion-exchange chromatography or preparative HPLC) to yield the pure product.[10][11]

• Verification: The identity and stereochemistry of the final product must be confirmed via analytical methods as described in Section 5.

Microbial Biosynthesis

Modern biotechnology offers a sustainable alternative through microbial fermentation. Engineered strains of Escherichia coli have been developed to produce (S)-3,4-DHBA and its lactone form, (S)-3-hydroxybutyrolactone (3HBL), directly from glucose.[12][13]

Pathway Rationale: This approach involves creating a novel biosynthetic pathway that integrates the cell's natural glyoxylate shunt with enzymes from the polyhydroxyalkanoate (PHA) synthesis pathway.[12][13] The glyoxylate shunt produces glyoxylate, which is then converted to glycolyl-CoA. A key thiolase enzyme (like FadAB) catalyzes the condensation of glycolyl-CoA with acetyl-CoA. Subsequent reduction and hydrolysis steps, catalyzed by specific reductases and thioesterases, yield the final (S)-3,4-DHBA product. The stereospecificity is controlled by the choice of the reductase enzyme (e.g., phaB).

Caption: Engineered microbial synthesis pathway.

Analytical Characterization and Quality Control

Rigorous analytical testing is non-negotiable to ensure the identity, purity, and correct stereochemistry of (S)-3,4-Dihydroxybutyric acid. A multi-technique approach provides a self-validating system for quality control.

Workflow for Product Validation

• Chromatographic Purity (HPLC/GC): High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) is used to determine the purity of the sample. For GC analysis, derivatization is typically required to increase the volatility of the acid.

• Structural Confirmation (Mass Spectrometry & NMR):

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both separation and identification. It has been used extensively for the sensitive detection of 3,4-dihydroxybutyric acid in biological samples.[2][3] The fragmentation pattern in the mass spectrum provides a fingerprint for structural confirmation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for unambiguous structure elucidation. The chemical shifts, coupling constants, and integration of the signals confirm the carbon skeleton and the position of the hydroxyl and carboxyl groups.

• Stereochemical Purity (Chiral Chromatography/Optical Rotation):

  • Optical Rotation: As shown in the properties table, the (S)-isomer has a specific optical rotation that can be measured with a polarimeter.[3][4] This provides a bulk confirmation of enantiomeric excess.

  • Chiral HPLC/GC: For the most accurate determination of enantiomeric purity, chromatography on a chiral stationary phase is the gold standard. This technique can separate the (S) and (R) enantiomers, allowing for their precise quantification.

Applications in Drug Development and Research

The utility of (S)-3,4-Dihydroxybutyric acid is centered on its chiral nature and biological relevance.

• Chiral Synthon: It serves as a starting material for creating more complex chiral molecules. Its conversion to the corresponding γ-lactone or other activated derivatives like (S)-4-bromo-3-hydroxybutanoic acid esters provides versatile intermediates for asymmetric synthesis.[10]

• Biomarker Discovery and Diagnostics: Quantitative analysis of (S)-3,4-DHBA in plasma or urine is crucial for diagnosing SSADH deficiency.[5] Research into its metabolic pathway can provide further insights into human metabolism and neurological disorders.[2]

• Polymer Science: The related compound has been explored as a monomer for creating novel biocompatible and biodegradable polymers, highlighting its potential in materials science and biomedical applications like drug delivery.[2]

Conclusion

(S)-3,4-Dihydroxybutyric acid is a molecule of substantial scientific and commercial value. Its well-defined physicochemical properties, established synthesis routes from both chemical and renewable biosynthetic sources, and critical role as a biomarker and chiral building block make it a compound of continuing interest. The methodologies and insights presented in this guide offer a robust framework for professionals engaged in pharmaceutical development, metabolic research, and synthetic chemistry.

References

• FooDB. (2011). Showing Compound (S)-3,4-Dihydroxybutyric acid (FDB021961). Retrieved from FooDB database. [Link]

• PubChem. (S)-3,4-dihydroxybutyric acid | C4H8O4 | CID 10920498. National Center for Biotechnology Information. [Link]

• Hicks, K. B., & Son, J. (1992). U.S. Patent No. 5,292,939. Process for the preparation of 3,4-dihydroxybutanoic acid and salts thereof. U.S.
• Hicks, K. B., & Son, J. (1992). EP0513430A1 - Process for the preparation of 3,4-dihydroxybutanoic acid and salts thereof.

• PubChem. 3,4-Dihydroxybutanoic acid | C4H8O4 | CID 150929. National Center for Biotechnology Information. [Link]

• Lee, C. R., & Pollitt, R. J. (1975). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine. ResearchGate. [Link]

• Dhamankar, H. H. (2014). Microbial synthesis of 3,4-dihydroxybutyric acid, 3-hydroxybutyrolactone and other 3-hydroxyalkanoic acids. DSpace@MIT. [Link]

• Dhamankar, H. H., & Prather, K. L. J. (2014). Microbial synthesis of 3,4-dihydroxybutyric acid, 3-hydroxybutyrolactone and other 3-hydroxyalkanoic acids. DSpace@MIT. [Link]

• DergiPark. (2021). Analysis of 3-hydroxyisovaleric acid and 3-hydroxybutyric acid in plasma samples by LC-MS/MS. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• R-Biopharm. D-3-Hydroxybutyric acid - Food & Feed Analysis. [Link]

• Organic Syntheses. Butanoic acid, 3-hydroxy-, methyl ester, (R)-. [Link]

Sources

• 1. Showing Compound (S)-3,4-Dihydroxybutyric acid (FDB021961) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. (S)-3,4-Dihydroxybutyric acid lithium salt hydrate ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3,4-dihydroxy-Butanoic acid | 51267-44-8 [chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 51267-44-8|(S)-3,4-Dihydroxybutanoic acid|BLD Pharm [bldpharm.com]
• 8. (S)-3,4-dihydroxybutyric acid | C4H8O4 | CID 10920498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,4-Dihydroxybutanoic acid | C4H8O4 | CID 150929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. US5292939A - Process for the preparation of 3,4-dihydroxybutanoic acid and salts thereof - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. dspace.mit.edu [dspace.mit.edu]
• 13. Microbial synthesis of 3,4-dihydroxybutyric acid, 3-hydroxybutyrolactone and other 3-hydroxyalkanoic acids [dspace.mit.edu]

Technical Analysis: (S)-3,4-Dihydroxybutyric Acid Lithium Hydrate

The following technical guide details the physicochemical properties, molecular weight determination, and experimental handling of (S)-3,4-Dihydroxybutyric acid lithium hydrate .

Physicochemical Properties, Stoichiometry, and Analytical Standards

Executive Summary

(S)-3,4-Dihydroxybutyric acid (3,4-DHB) is a critical endogenous organic acid, functioning as a minor metabolite of

-hydroxybutyrate (GHB) and a biomarker for succinic semialdehyde dehydrogenase (SSADH) deficiency. In research settings, it is frequently supplied as a lithium hydrate salt to enhance stability and solubility compared to its free acid or lactone forms.

However, the "molecular weight" of this compound is not a static integer.[1] Commercial preparations exist as variable hydrates (

). This guide provides the theoretical baselines for calculation and a self-validating protocol to determine the exact effective mass for precision dosing, preventing stoichiometric errors in biological assays.

Chemical Identity & Molecular Weight Analysis[1][2][3][4][5]

The Stoichiometric Challenge

Unlike simple inorganic salts, (S)-3,4-DHB lithium hydrate is hygroscopic and often supplied with non-integer water content. Manufacturers typically list the molecular weight (MW) of the free acid on the bottle label to provide a consistent reference, but this cannot be used directly for gravimetric preparation.

Calculated Molecular Weights

The following table establishes the theoretical mass values based on atomic weights (Li: 6.94, C: 12.01, H: 1.008, O: 16.00).

Chemical Form	Formula	Molecular Weight ( g/mol )	Note
Free Acid		120.10	Reference Basis (Active Moiety)
Lithium Salt (Anhydrous)		126.04	Theoretical minimum mass
Lithium Salt (Hemihydrate)		135.05	Common stable form
Lithium Salt (Monohydrate)		144.06	Common stable form

Critical Insight: Replacing the acidic proton (

, ~1.01 Da) with a Lithium cation ( , ~6.94 Da) increases the mass by ~5.93 Da. Hydration adds ~18.02 Da per water molecule.

Structural Dynamics

The compound exists in equilibrium between the open-chain carboxylate (favored at neutral/basic pH) and the lactone form (favored at acidic pH). The lithium salt stabilizes the open-chain structure.

Figure 1: Structural equilibrium. The lithium salt locks the compound in the open-chain carboxylate form, preventing spontaneous lactonization during storage.

"Self-Validating" Protocol: Precision Solution Preparation

Objective: Prepare a stock solution with a precise molar concentration of the active free acid moiety, correcting for the specific hydration of your batch.

Prerequisites:

• Certificate of Analysis (CoA) for the specific lot number.

• Analytical Balance (readability 0.01 mg).

Step-by-Step Methodology

• Locate Water Content: Check the CoA for "Water Content (Karl Fischer)" or "Loss on Drying." Let this value be

  (e.g., 5.0%).

• Locate Lithium Content: Check for Lithium assay (e.g., via ICP-MS). If unavailable, assume 1:1 stoichiometry for the salt if purity is >98%.

• Calculate Effective Molecular Weight (

  ): Do not use the theoretical hydrate MW. Use the anhydrous salt MW corrected for the water percentage. Example: If and :

• Gravimetric Preparation: To prepare 10 mL of a 100 mM (0.1 M) solution:

Biological Relevance & Pathway Analysis[7]

(S)-3,4-DHB is not merely a chemical standard; it is physiologically significant in the metabolism of GHB and GABA analogs. It acts as a satiety factor and is elevated in specific metabolic disorders.

Metabolic Pathway

The compound is formed via the oxidation of Succinic Semialdehyde (SSA) or directly from GHB degradation.

Figure 2: Metabolic positioning of 3,4-DHB. Note that SSADH deficiency blocks the conversion of SSA to the TCA cycle, shunting flux toward 3,4-DHB production.

Synthesis & Experimental Handling

Synthesis Route

For researchers needing to synthesize the lithium salt de novo (e.g., for isotopic labeling):

• Starting Material: (S)-3-Hydroxy-gamma-butyrolactone.

• Hydrolysis: Treat with 1.0 equivalent of LiOH in water at

  .

• Lyophilization: Freeze-dry the solution. Do not heat , as this promotes re-lactonization or polymerization.

• Result: A hygroscopic white powder (Lithium hydrate form).

Storage & Stability

• Hygroscopicity: The lithium salt is extremely hygroscopic. Store in a desiccator at

  .

• Solution Stability: Aqueous solutions are stable at

  for 1 week. For long-term storage, aliquot and freeze at .

• pH Sensitivity: Avoid acidification of the stock solution below pH 4.0, which induces rapid lactonization, invalidating the molar concentration of the open-chain form.

References

• PubChem. (2025). (S)-3,4-Dihydroxybutanoic acid (Compound).[2][3][4] National Library of Medicine. [Link]

• Human Metabolome Database (HMDB). (2024). Metabocard for 3,4-Dihydroxybutyric acid (HMDB0000337). [Link]

• Brown, G. K., et al. (1987).[5][6] Urinary organic acids in succinic semialdehyde dehydrogenase deficiency. Journal of Inherited Metabolic Disease. [Link]

• Shinka, T., et al. (2002). 3,4-Dihydroxybutyric acid is a specific biomarker for succinic semialdehyde dehydrogenase deficiency. Journal of Chromatography B. [Link]

Sources

• 1. omnicalculator.com [omnicalculator.com]
• 2. (S)-3,4-dihydroxybutyric acid | C4H8O4 | CID 10920498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,4-Dihydroxybutanoic acid | C4H8O4 | CID 150929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biosynth.com [biosynth.com]
• 5. (±)-2,4-Dihydroxybutyric acid lithium salt ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Microbial Production of 3,4-Dihydroxybutyric Acid from Xylose

This Application Note is designed for researchers in metabolic engineering and bioprocess development. It details the construction and execution of a microbial platform for converting D-xylose into 3,4-dihydroxybutyric acid (3,4-DHBA), a high-value chiral precursor for statin drugs (e.g., atorvastatin) and biopolymers.

[1][2][3][4][5][6][7][8][9][10]

Executive Summary

3,4-Dihydroxybutyric acid (3,4-DHBA) is a versatile C4 platform chemical.[1][2][3][4][5] While traditional synthesis relies on petrochemical oxidation or multi-step enzymatic cascades starting from glucose, this protocol details a direct, carbon-efficient biosynthetic route from D-xylose —the second most abundant sugar in lignocellulosic biomass.

By re-routing the oxidative branch of the Weimberg pathway, we bypass the carbon loss associated with the Pentose Phosphate Pathway (PPP) and Tricarboxylic Acid (TCA) cycle. This guide provides the rationale, strain engineering strategy, and fermentation protocols required to achieve titers exceeding 3.0 g/L in batch systems.

Pathway Design & Mechanism

The Engineering Challenge

Native E. coli metabolizes xylose via the isomerase pathway (xylA, xylB) into the PPP, primarily for biomass and energy. To produce 3,4-DHBA, we must:

• Block the native isomerase pathway to prevent xylose assimilation into biomass.

• Divert flux through an oxidative pathway (Dahms/Weimberg variant).

• Truncate the pathway at the aldehyde stage and oxidize it to the acid.

The Synthetic Pathway

The engineered pathway consists of five enzymatic steps converting D-xylose to 3,4-DHBA without carbon loss (1 mol Xylose

1 mol 3,4-DHBA + 1 CO ).

• D-Xylose Dehydrogenase (XDH): Oxidizes xylose to D-xylonolactone.

• D-Xylonolactonase (XL): Hydrolyzes the lactone to D-xylonate.

• D-Xylonate Dehydratase (YagF): Dehydrates xylonate to 2-keto-3-deoxy-D-xylonate (D-KDX).

• 2-Keto Acid Decarboxylase (MdlC): Decarboxylates D-KDX to 3,4-dihydroxybutanal (3,4-DHB).

• Aldehyde Dehydrogenase (ALDH): Oxidizes 3,4-DHB to 3,4-DHBA.[2][6]

Pathway Visualization

The following diagram illustrates the metabolic rerouting required.

Figure 1: Engineered biosynthetic pathway for 3,4-DHBA production from xylose. Red dotted lines indicate native pathways that must be disrupted.

Protocol: Strain Construction

Objective: Create an E. coli chassis (e.g., BL21 or W3110 derivative) capable of accumulating 3,4-DHBA.

Genomic Deletions (The "Clean Slate")

Using CRISPR-Cas9 or Red/ET recombination, delete the following genes to prevent substrate loss and intermediate degradation.

Gene	Function	Rationale for Deletion
xylA	Xylose Isomerase	Prevents xylose entry into PPP; forces flux to oxidative pathway.
yagE	KDX Aldolase	Prevents cleavage of D-KDX into pyruvate and glycolaldehyde.
yjhH	KDX Aldolase	Isozyme of yagE; deletion ensures D-KDX pool stability.
yiaE	2-keto acid reductase	Prevents reduction of D-KDX to side products.

Heterologous Expression System

Construct a plasmid (e.g., pETDuet-1 or pACYCDuet-1) carrying the synthetic operon.

• Promoter: T7 (for BL21) or Tac (for W3110).

• Enzyme Sources:

  • XDH: Caulobacter crescentus (xylB) or Bacillus subtilis (BsGDH - promiscuous activity).

  • YagF: Escherichia coli (native, overexpressed).[2]

  • MdlC: Pseudomonas putida (Benzoylformate decarboxylase, mutant variants often preferred for specificity).[2]

  • ALDH: E. coli (aldH or aldA) or Gluconobacter oxydans.

Protocol: Fermentation & Production

Objective: Maximize titer using a "Dual-Substrate" strategy. Glucose is used for cell growth (biomass), while Xylose is biotransformed into 3,4-DHBA.[4][6]

Seed Culture

• Inoculate a single colony of the engineered strain into 5 mL LB medium with appropriate antibiotics (e.g., Ampicillin 100 µg/mL).

• Incubate at 37°C, 250 rpm overnight (12-16 h).

Fermentation Setup (Shake Flask)

• Medium: Modified M9 Mineral Medium.

  • Carbon Source: Glucose (10 g/L) + D-Xylose (10-20 g/L).

  • Buffer: 100 mM MOPS or Phosphate buffer (pH 7.0). Note: Acid production will drop pH rapidly; high buffering capacity is crucial.

  • Supplements: 1 g/L Yeast Extract (optional, boosts initial growth), MgSO₄ (2 mM), Thiamine (10 mg/L).

Procedure:

• Inoculate 50 mL of M9 medium in a 250 mL baffled flask (1-2% v/v inoculum).

• Growth Phase: Incubate at 37°C, 250 rpm until OD₆₀₀ reaches 0.6–0.8.

• Induction: Add IPTG (0.1–0.5 mM).

• Production Phase: Lower temperature to 30°C to improve enzyme solubility. Continue shaking for 24–48 hours.

  • Critical Control: Monitor pH every 6-8 hours. If pH drops below 6.0, adjust with 2M NaOH or CaCO₃.

Analytical Method (HPLC)

Sample Prep: Centrifuge culture broth (12,000 rpm, 5 min). Filter supernatant through 0.22 µm PVDF filter.

Chromatography Conditions:

• System: HPLC with Refractive Index (RID) or UV-Vis (210 nm) detector.

• Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm).

• Mobile Phase: 5 mM H₂SO₄.

• Flow Rate: 0.5 – 0.6 mL/min.

• Temperature: 50°C - 60°C.

• Retention Times (Approx):

  • 3,4-DHBA: ~14-15 min (Verify with authentic standard).

  • Xylose: ~10-11 min.

  • Glucose: ~9 min.

Troubleshooting & Optimization (Self-Validating Systems)

Issue	Diagnostic Check	Corrective Action
Low Titer (<0.5 g/L)	Check OD₆₀₀. Is biomass sufficient?	Increase initial glucose. Ensure xylA is deleted (xylose should not be consumed for growth).
Accumulation of Xylonate	HPLC peak for Xylonate (usually elutes near xylose).	YagF activity is limiting. Increase expression of dehydratase or check for iron-sulfur cluster limitation (YagF is Fe-S dependent).
Accumulation of 3,4-DHB	Aldehyde peak visible? Cell toxicity observed?	ALDH activity is insufficient. Aldehydes are toxic. Improve ALDH expression or oxygen transfer (ALDH often requires NAD+ regeneration).
pH Crash	Culture turns yellow/clear; growth stops.	Add CaCO₃ (10-20 g/L) at induction to provide continuous buffering.

References

• Wang, J., et al. (2017).[1][7][4] "Establishing a novel biosynthetic pathway for the production of 3,4-dihydroxybutyric acid from xylose in Escherichia coli." Metabolic Engineering, 41, 39-45.[8]

• Liu, M., et al. (2021).[1] "Modification of an engineered Escherichia coli by a combinatorial strategy to improve 3,4-dihydroxybutyric acid production." Biotechnology Letters, 43, 2035–2043.[2]

• Gao, H., et al. (2017).[7][4][9] "Enhanced biosynthesis of 3,4-dihydroxybutyric acid by engineered Escherichia coli in a dual-substrate system." Bioresource Technology, 245, 794-800.[4][5]

• Zhang, Y., et al. (2021). "Coculture of Gluconobacter oxydans and Escherichia coli for 3,4-Dihydroxybutyric Acid Production from Xylose." ACS Sustainable Chemistry & Engineering, 9(32), 10884–10892.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Modification of an engineered Escherichia coli by a combinatorial strategy to improve 3,4-dihydroxybutyric acid production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced biosynthesis of 3,4-dihydroxybutyric acid by engineered Escherichia coli in a dual-substrate system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced biosynthesis of 3,4-dihydroxybutyric acid by engineered Escherichia coli in a dual-substrate system - Beijing Institute of Technology [pure.bit.edu.cn]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Establishing a novel biosynthetic pathway for the production of 3,4-dihydroxybutyric acid from xylose in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Engineering Escherichia coli to grow constitutively on D-xylose using the carbon-efficient Weimberg pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: High-Resolution GC-MS Analysis of Urinary (S)-3,4-Dihydroxybutyric Acid

This Application Note is designed for researchers and analytical chemists involved in metabolic profiling, particularly for the investigation of Succinic Semialdehyde Dehydrogenase (SSADH) deficiency and satiety signaling pathways.

Abstract

(S)-3,4-dihydroxybutyric acid (S-3,4-DHBA) is a critical endogenous organic acid associated with the GABA shunt pathway and satiety signaling. While typically present in trace amounts, elevated levels are a hallmark of Succinic Semialdehyde Dehydrogenase (SSADH) deficiency, a rare neurometabolic disorder.[1] Accurate quantification is complicated by the molecule's tendency to lactonize into 3-hydroxy-gamma-butyrolactone under acidic conditions and the interference of high urea concentrations in urine. This protocol details a robust, self-validating GC-MS methodology utilizing urease pretreatment and chiral-selective chromatography to specifically quantify the bioactive (S)-enantiomer, distinguishing it from potential (R)-isomers derived from exogenous sources or bacterial artifacts.

Introduction & Biological Significance[2][3][4][5]

Metabolic Context

Under normal physiological conditions, GABA is converted to succinic semialdehyde (SSA). SSA is rapidly oxidized to succinate by SSADH. In SSADH deficiency, SSA accumulates and is shunted into alternative pathways:

• Reduction to 4-hydroxybutyric acid (GHB).

• Alpha-oxidation of GHB to form 3,4-dihydroxybutyric acid (3,4-DHBA) .

Recent studies also implicate (S)-3,4-DHBA as a potent satiety factor, acting on hypothalamic neurons to suppress food intake, making it a high-value target for obesity and drug development research.

The Chemical Challenge: Lactone Equilibrium

3,4-DHBA exists in a pH-dependent equilibrium with its lactone form.

• Acidic pH: Favors rapid cyclization to 3-hydroxy-gamma-butyrolactone.

• Alkaline pH: Favors the open carboxylate form.

Crucial Protocol Insight: To ensure quantitative accuracy, this protocol utilizes alkaline stabilization followed by trimethylsilyl (TMS) derivatization. This "locks" the molecule in its open-chain structure (tris-TMS derivative), preventing the formation of multiple peaks (lactone vs. acid) that dilute sensitivity.

Pathway Visualization

The following diagram illustrates the metabolic diversion leading to 3,4-DHBA accumulation.

Figure 1: Metabolic pathway showing the formation of 3,4-DHBA via the GABA shunt upon SSADH blockade.

Experimental Methodology

Reagents and Standards

• Reference Standard: (S)-3,4-Dihydroxybutyric acid calcium salt (Custom synthesis or high-purity commercial source).

• Internal Standard (IS): 3,4-Dihydroxybutyric acid-d3 (preferred) or 2,2-Dimethylsuccinic acid.

• Derivatization Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).[2]

• Enzyme: Urease (Type C-3 from Jack bean).

• Solvents: Pyridine (Anhydrous), Ethyl Acetate (HPLC Grade).

Protocol: Sample Preparation

Rationale: Urine contains high concentrations of urea, which co-elutes with hydroxy acids and degrades GC columns. Urease digestion is mandatory.

• Urease Digestion:

  • Aliquot 100 µL of urine into a glass screw-cap vial.

  • Add 10 µL of Internal Standard solution (100 µg/mL).

  • Add 50 µL of Urease solution (2 mg/mL in water).

  • Incubate at 37°C for 15 minutes .

• Protein Precipitation & Drying:

  • Add 300 µL of Ethanol to precipitate proteins and stop enzymatic activity.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer supernatant to a clean GC vial.

  • Evaporate to complete dryness under a stream of Nitrogen at 40°C. Note: Moisture is the enemy of silylation. Ensure the residue is bone-dry.

• Derivatization (Silylation):

  • Add 50 µL of Anhydrous Pyridine (scavenges acid protons).

  • Add 50 µL of BSTFA + 1% TMCS .

  • Cap tightly and vortex.

  • Incubate at 70°C for 30 minutes .

  • Chemistry: This converts the two hydroxyl groups and the carboxylic acid group into Trimethylsilyl (TMS) ethers/esters.[3]

  • Target Derivative: (S)-3,4-DHBA-tris-TMS.

Instrumental Workflow

Figure 2: Step-by-step analytical workflow for urinary 3,4-DHBA.

GC-MS Parameters

To distinguish the (S) enantiomer from the (R) enantiomer (which may arise from bacterial sources or racemization), a chiral column is recommended.

Parameter	Setting
GC System	Agilent 7890B / 5977B MSD (or equivalent)
Column	Rt-βDEXsm (30 m x 0.25 mm x 0.25 µm) or equivalent Cyclodextrin-based chiral phase.
Carrier Gas	Helium, Constant Flow 1.0 mL/min
Inlet	Splitless mode, 250°C
Injection Vol	1 µL
Oven Program	80°C (1 min) → 5°C/min to 180°C → 20°C/min to 230°C (Hold 5 min)
Transfer Line	280°C
Ion Source	EI (Electron Impact), 230°C
Acquisition	SIM (Selected Ion Monitoring)

Data Analysis & Validation

Target Ions (SIM Mode)

The tris-TMS derivative of 3,4-DHBA (MW 336) fragments characteristically.

• Target Analyte: (S)-3,4-DHBA-tris-TMS

  • Quantifier Ion: m/z 233 (Loss of -CH2-OTMS from the tail).

  • Qualifier Ion 1: m/z 147 (Rearrangement ion: TMS-O-Si-TMS).

  • Qualifier Ion 2: m/z 73 (TMS group).

• Internal Standard (d3-analog)

  • Quantifier Ion: m/z 236 (Shifted by +3 Da).

Calculation

Concentration is calculated using the ratio of the Quantifier Ion (233) to the IS Quantifier Ion (236).

Where RF is the Response Factor derived from the calibration curve.

Reference Ranges

• Healthy Control: < 5 mmol/mol Creatinine.[4]

• SSADH Deficiency: > 50 mmol/mol Creatinine (often >200).

• Satiety Studies: Subtle elevations (2-10x baseline) may be observed post-prandially or after specific precursor ingestion.

Troubleshooting & Critical Control Points

• Moisture Contamination:

  • Symptom:[1][5][6][7][8][9][10] Low signal, appearance of hydrolysis peaks (di-TMS or mono-TMS), or rapid column degradation.

  • Fix: Ensure the evaporation step is absolute. Add 20 µL of toluene before drying to help azeotrope water.

• Lactone Interference:

  • Symptom:[1][5][6][7][8][9][10] Split peaks or poor linearity.

  • Fix: Ensure the sample is not acidified prior to drying. The silylation reagent (BSTFA) effectively silylates the open acid form, shifting the equilibrium entirely to the derivative.

• Chiral Separation Failure:

  • Symptom:[1][5][6][7][8][9][10] Single peak for racemic standard.

  • Fix: Lower the initial oven temperature and the ramp rate (e.g., 2°C/min) around the elution time (12-16 mins).

References

• Shima, K., et al. (1987).Novel endogenous satiety factor: 3,4-dihydroxybutyric acid.

• Gibson, K. M., et al. (1991).Succinic semialdehyde dehydrogenase deficiency: inborn error of GABA metabolism.

• Hentati, F., et al. (2018). Gas Chromatography with BSTFA Derivatization.[11] Detailed methodology on silylation chemistry for polar organic acids.

• Lee, C. R. (2020). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine.[12] Specifically addresses the (S)-configuration and GC-MS quantification.

• Restek Corporation.A Guide to the Analysis of Chiral Compounds by GC. Technical guide for selecting Beta-DEX columns.

Sources

• 1. Succinic semialdehyde dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 2. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. 4-Hydroxybutyric aciduria associated with catheter usage: A diagnostic pitfall in the identification of SSADH deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acute effects of pharmacological modifications of fatty acid metabolism on human satiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biomarkers of satiation and satiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Orphanet: Succinic semialdehyde dehydrogenase deficiency [orpha.net]
• 9. researchgate.net [researchgate.net]
• 10. benthamopen.com [benthamopen.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. researchgate.net [researchgate.net]

Application Note: Optimized Solid-Phase Extraction Strategies for the Quantification of 3,4-Dihydroxybutyric Acid in Biological Matrices

Topic: Protocol for Solid-Phase Extraction of Dihydroxybutyric Acid (3,4-DHBA) Content Type: Application Note & Protocol Audience: Bioanalytical Scientists, Clinical Researchers, and DMPK Specialists.

Introduction & Clinical Context

3,4-Dihydroxybutyric acid (3,4-DHBA), also known as 3,4-dihydroxybutanoic acid, is a critical organic acid metabolite. It is primarily recognized as a diagnostic marker for Succinic Semialdehyde Dehydrogenase (SSADH) deficiency , a rare autosomal recessive disorder affecting GABA metabolism. In this condition, succinic semialdehyde accumulates and is reduced to 4-hydroxybutyric acid (GHB) and further oxidized to 3,4-DHBA.

Quantifying 3,4-DHBA is analytically challenging due to three factors:

• High Polarity: With a logP of approximately -1.5, it retains poorly on standard C18 reversed-phase columns.

• Low Molecular Weight (120.1 g/mol ): It is subject to significant ion suppression from matrix salts in LC-MS/MS.

• Lactonization Risk: Under acidic conditions and heat, 3,4-DHBA can cyclize to form 3-hydroxy-

  -butyrolactone , compromising quantitation accuracy.

This guide presents a robust Mixed-Mode Weak Anion Exchange (WAX) protocol designed to overcome these challenges, prioritizing analyte stability and matrix cleanup.

Mechanism of Action: The "Why" Behind the Protocol

To achieve high recovery and purity, we must exploit the chemical properties of 3,4-DHBA (pKa

4.3).

• Why not C18 (Reversed Phase)? The analyte is too hydrophilic. It elutes in the void volume with salts, leading to massive signal suppression.

• Why not Strong Anion Exchange (SAX)? SAX sorbents are permanently charged. To elute the target, you must acidify the solvent (pH < 2) to neutralize the 3,4-DHBA carboxylate group. Crucial Insight: Eluting with strong acid promotes the formation of the lactone artifact.

• The Solution: Mixed-Mode WAX. WAX sorbents contain a tertiary amine (pKa ~8-9) and a hydrophobic backbone.

  • Loading (pH 6.0): The sorbent is protonated (+) and 3,4-DHBA is deprotonated (-). They bind via ionic interaction.

  • Elution (pH 10+): We use a basic organic solvent. This deprotonates the sorbent, neutralizing its charge and releasing the analyte. Crucially, maintaining a basic pH keeps 3,4-DHBA in its open-ring carboxylate form, preventing lactonization.

Decision Logic for Sorbent Selection

Figure 1: Decision tree illustrating why Weak Anion Exchange (WAX) is the superior mechanism for 3,4-DHBA to avoid lactonization artifacts.

Experimental Protocol: Mixed-Mode WAX Extraction

This protocol is optimized for Urine and Plasma matrices using a 30 mg / 1 mL polymeric WAX cartridge (e.g., Oasis WAX, Strata-X-AW, or equivalent).

Materials Required[1][2][3][4]

• Internal Standard: 3,4-Dihydroxybutyric acid-d4 (or GHB-d6 if specific isomer IS is unavailable).

• Sorbent: Mixed-Mode Weak Anion Exchange (Polymeric).

• Buffer A (Loading): 20 mM Ammonium Acetate, pH 6.0.

• Elution Solvent: 5% Ammonium Hydroxide in Methanol.

Step-by-Step Workflow

1. Sample Pre-treatment[1]

• Urine: Dilute 100 µL Urine with 400 µL Buffer A . Add 10 µL Internal Standard (10 µg/mL). Verify pH is between 5.0 and 7.0.

• Plasma: Precipitate proteins first. Add 300 µL Acetonitrile to 100 µL Plasma. Vortex and centrifuge at 10,000 x g for 5 min. Take supernatant and dilute 1:1 with Buffer A .

  • Expert Note: Protein precipitation prevents cartridge clogging, but the dilution with Buffer A is critical to reduce the organic content below 50% so the ion-exchange mechanism can function.

2. Conditioning & Equilibration

• Condition: 1 mL Methanol.

• Equilibrate: 1 mL Buffer A (pH 6.0).

  • Why: Removes manufacturing residues and ensures the sorbent surface charge is active (protonated amine).

3. Loading

• Load the pre-treated sample at a slow flow rate (~1 mL/min).

• Mechanism:[2][3][4] 3,4-DHBA (negatively charged) binds to the amine groups (positively charged). Neutrals and cations pass through or are retained only by weak hydrophobic interaction.

4. Wash Steps (Critical for Cleanup)

• Wash 1: 1 mL Buffer A (pH 6.0).

  • Removes: Salts, proteins, and hydrophilic interferences that did not bind ionically.

• Wash 2: 1 mL Methanol.

  • Removes: Hydrophobic neutrals and lipids bound to the polymeric backbone.

  • Note: Since 3,4-DHBA is ionically locked, it will not wash off with 100% methanol.

5. Elution

• Elute: 2 x 250 µL 5% Ammonium Hydroxide in Methanol .

• Mechanism:[2][3][4] The high pH (>10) deprotonates the sorbent's amine groups, neutralizing them. The ionic bond breaks, releasing 3,4-DHBA.

• Safety: The basic environment keeps the analyte in the open-ring form.

6. Post-Elution Processing

• Evaporation: Evaporate to dryness under Nitrogen at 40°C .

  • Warning: Do NOT exceed 40°C. Do NOT use acidic reconstitution solvents yet.

• Reconstitution: Reconstitute in 100 µL Mobile Phase A (e.g., 0.1% Formic Acid in Water) immediately prior to injection.

Analytical Validation & Troubleshooting

Quantitative Performance Metrics

The following table summarizes expected performance when using this WAX protocol coupled with LC-MS/MS (negative mode ESI).

Parameter	Specification	Expert Commentary
Recovery (Absolute)	> 85%	High recovery due to strong ionic binding.
Matrix Effect	< 15% Suppression	The methanol wash step effectively removes phospholipids.
Linearity	0.5 – 500 µM	Covers the physiological range for SSADH deficiency screening.
LOD	~0.1 µM	Sufficient for endogenous baseline detection.

The "Lactonization Trap"

Researchers often observe a "disappearing" peak or split peaks. This is due to the interconversion between the acid and lactone forms.

Figure 2: Stability equilibrium. To quantify "Total 3,4-DHBA," maintain basic conditions during extraction. If acidic mobile phases are used for LC, ensure the column temperature is low (<35°C) to minimize on-column cyclization.

Alternative: GC-MS Preparation

While LC-MS/MS is preferred, GC-MS is a standard alternative, particularly for urine organic acid screens.

• Extraction: Perform the WAX extraction as above.

• Derivatization: Evaporate the eluate to complete dryness.

• Silylation: Add 50 µL BSTFA + 1% TMCS . Incubate at 60°C for 30 mins.

• Analysis: This converts 3,4-DHBA into its trimethylsilyl (TMS) derivative (usually 3-TMS or 4-TMS derivative depending on reaction completeness).

  • Note: In GC-MS, you may see two peaks (the acid derivative and the lactone derivative) if the evaporation step induced partial lactonization. Summing the areas of both peaks is a common integration strategy.

References

• Gibson, K. M., et al. (1990). "Succinic semialdehyde dehydrogenase deficiency: accumulation of 4-hydroxybutyric acid in body fluids."[5] Journal of Inherited Metabolic Disease. Link

• Pearl, P. L., et al. (2016). "Succinic Semialdehyde Dehydrogenase Deficiency." GeneReviews. Link

• Thermo Fisher Scientific. (2024). "SPE Method Development and Phase Selection Guide." Thermo Scientific Application Notes. Link

• Struys, E. A., et al. (2005).[6] "Determination of 4-hydroxybutyric acid in physiological fluids: stable isotope dilution GC-MS method." Clinical Chemistry. Link

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 150929, 3,4-Dihydroxybutanoic acid." PubChem. Link

Sources

• 1. SPE Method Development | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Establishing a novel biosynthetic pathway for the production of 3,4-dihydroxybutyric acid from xylose in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lactonization as a general route to β-C(sp3)-H functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DFT study on hydroxy acid-lactone interconversion of statins: the case of atorvastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Succinic Semialdehyde Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Succinic semialdehyde dehydrogenase deficiency: a metabolic and genomic approach to diagnosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (S)-3,4-Dihydroxybutyric Acid as a Biomarker for Succinic Semialdehyde Dehydrogenase Deficiency

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Biomarker in a Rare Metabolic Disorder

Succinic semialdehyde dehydrogenase deficiency (SSADHD), a rare autosomal recessive disorder, disrupts the catabolism of the primary inhibitory neurotransmitter, γ-aminobutyric acid (GABA).[1][2] This enzymatic defect leads to the accumulation of GABA and its metabolic byproduct, γ-hydroxybutyric acid (GHB), in physiological fluids, resulting in a range of neurological and developmental issues, including intellectual disability, ataxia, seizures, and hypotonia.[3][4] While GHB is a primary diagnostic marker, other downstream metabolites are also significantly elevated and offer valuable insights into the pathophysiology of the disease. Among these, (S)-3,4-dihydroxybutyric acid (S-3,4-DHBA), a derivative of GHB, has emerged as a consistent and reliable biomarker for SSADHD.[5][6] This application note provides a comprehensive guide to the utilization of S-3,4-DHBA as a biomarker for SSADHD, complete with detailed protocols for its quantification in urine.

The enzymatic block in SSADHD leads to a shunt in the GABA metabolic pathway. The accumulating succinic semialdehyde is reduced to GHB, which is then further metabolized. One of these metabolic routes results in the formation of dihydroxybutyric acids.[5][6] The significant elevation of these compounds in the urine of SSADHD patients makes them excellent candidates for diagnostic and monitoring purposes.[6]

The GABA Metabolic Pathway in Health and Disease

The following diagram illustrates the metabolic pathway of GABA, highlighting the enzymatic defect in SSADHD and the resulting accumulation of key metabolites, including (S)-3,4-DHBA.

Caption: GABA metabolism and the effect of SSADH deficiency.

Quantitative Analysis of (S)-3,4-Dihydroxybutyric Acid in Urine

Accurate quantification of (S)-3,4-DHBA is paramount for its use as a biomarker. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful analytical techniques suitable for this purpose. The choice between them often depends on instrument availability and laboratory expertise.

Experimental Workflow Overview

The general workflow for the analysis of urinary (S)-3,4-DHBA involves sample preparation, including extraction and derivatization (for GC-MS), followed by instrumental analysis and data processing.

Caption: General experimental workflow for urinary S-3,4-DHBA analysis.

Protocol 1: Quantification of (S)-3,4-Dihydroxybutyric Acid by GC-MS

This protocol is based on established methods for urinary organic acid analysis.[7] Derivatization is a critical step to increase the volatility and thermal stability of the analyte for GC analysis.[8][9]

Materials and Reagents

• Urine samples

• Internal Standard (IS): e.g., a stable isotope-labeled 3,4-dihydroxybutyric acid or a structurally similar compound not present in urine.

• Hydrochloric acid (HCl), 5M

• Sodium chloride (NaCl)

• Ethyl acetate

• Pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Heating block

• GC-MS system with a capillary column (e.g., DB-5ms or equivalent)

Step-by-Step Protocol

• Sample Preparation:

  • Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

  • Transfer a volume of urine equivalent to a specific amount of creatinine (e.g., 1 mg) into a glass centrifuge tube.

  • Add the internal standard solution.

  • Acidify the urine to a pH < 2 with 5M HCl. This protonates the carboxylic acid group, making it less water-soluble and more amenable to extraction into an organic solvent.[7]

  • Saturate the sample with NaCl to increase the ionic strength of the aqueous phase, which further promotes the partitioning of the organic acids into the organic solvent (salting-out effect).[7]

• Liquid-Liquid Extraction:

  • Add 2 mL of ethyl acetate to the tube.

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and extraction of the organic acids.

  • Centrifuge at 3000 x g for 5 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

  • Repeat the extraction step with another 2 mL of ethyl acetate and combine the organic layers. This two-step extraction maximizes the recovery of the analyte.

• Drying and Derivatization:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at room temperature or a slightly elevated temperature (e.g., 30-40°C).

  • To the dried residue, add 50 µL of pyridine and 100 µL of BSTFA with 1% TMCS. Pyridine acts as a catalyst and solvent for the derivatization reaction. BSTFA is a silylating agent that replaces the active hydrogens on the hydroxyl and carboxyl groups with trimethylsilyl (TMS) groups, rendering the molecule volatile and thermally stable for GC analysis.[8][10]

  • Cap the tube tightly and heat at 70°C for 30 minutes to complete the derivatization reaction.

• GC-MS Analysis:

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.

  • GC Conditions (Example):

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

    • Carrier Gas: Helium at a constant flow of 1 mL/min

    • Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Injector Temperature: 250°C

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 50-600

    • Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

• Data Analysis:

  • Identify the TMS-derivatized S-3,4-DHBA peak based on its retention time and mass spectrum.

  • Quantify the analyte using the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of S-3,4-DHBA.

Protocol 2: Quantification of (S)-3,4-Dihydroxybutyric Acid by LC-MS/MS

LC-MS/MS offers high sensitivity and specificity and often requires less sample preparation than GC-MS, as derivatization is typically not necessary.[11]

Materials and Reagents

• Urine samples

• Internal Standard (IS): e.g., stable isotope-labeled 3,4-dihydroxybutyric acid

• Formic acid

• Methanol

• Acetonitrile

• Ultrapure water

• LC-MS/MS system with a reverse-phase C18 column or a HILIC column

• Syringe filters (0.22 µm)

Step-by-Step Protocol

• Sample Preparation:

  • Thaw frozen urine samples to room temperature and vortex.

  • Centrifuge the urine at 10,000 x g for 10 minutes to pellet any particulate matter.

  • In a clean tube, combine 100 µL of the urine supernatant with the internal standard solution and 900 µL of a precipitation solution (e.g., acetonitrile or methanol with 0.1% formic acid). The organic solvent serves to precipitate proteins that could interfere with the analysis.

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Analysis:

  • Inject 5-10 µL of the prepared sample into the LC-MS/MS system.

  • LC Conditions (Example):

    • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water. The acidic mobile phase helps to protonate the carboxylic acid group, improving peak shape in reversed-phase chromatography.[12]

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A linear gradient from 2% B to 98% B over 10 minutes.

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 40°C

  • MS/MS Conditions (Example):

    • Ionization Mode: Negative Electrospray Ionization (ESI-). In negative mode, the molecule is deprotonated, which is favorable for carboxylic acids.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard. For 3,4-dihydroxybutyric acid (MW: 120.10 g/mol ), the precursor ion would be [M-H]⁻ at m/z 119.1. Product ions would be determined by fragmentation experiments, but could include fragments from the loss of water or CO2. Optimization of collision energy for each transition is crucial for maximizing sensitivity.[13]

    • Example MRM Transitions:

      • S-3,4-DHBA: Precursor m/z 119.1 -> Product m/z [To be determined empirically]

      • IS: [To be determined based on the chosen standard]

• Data Analysis:

  • Integrate the peak areas for the specified MRM transitions of the analyte and the internal standard.

  • Calculate the concentration of S-3,4-DHBA in the urine sample using a calibration curve constructed from the peak area ratios of the analyte to the internal standard at known concentrations.

Data Interpretation and Expected Results

In healthy individuals, the urinary concentration of 3,4-dihydroxybutyric acid is typically low. In contrast, patients with SSADHD exhibit significantly elevated levels. The table below provides a representative comparison of expected urinary concentrations.

Analyte	Healthy Control (nmol/mmol creatinine)	SSADHD Patient (nmol/mmol creatinine)
(S)-3,4-Dihydroxybutyric Acid	< 10	> 100 (often several hundred to thousands)

Note: The exact concentrations can vary depending on age, diet, and the specific mutation in the ALDH5A1 gene. The values presented here are for illustrative purposes and should be validated within each laboratory. The diagnosis of SSADHD is typically confirmed by the presence of elevated 4-hydroxybutyric acid (GHB) in urine, with concentrations ranging from 100-1200 mmol/mol creatinine (normal: >0-7 mmol/mol creatinine).[14] The elevation of S-3,4-DHBA is expected to be of a similar magnitude.

Troubleshooting and Method Validation

Self-Validating System: Any robust analytical method must be validated to ensure its accuracy, precision, and reliability.

• Linearity: A calibration curve should be prepared with at least five standards spanning the expected concentration range. The correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: The accuracy (closeness to the true value) and precision (reproducibility) should be assessed by analyzing quality control (QC) samples at low, medium, and high concentrations on multiple days. The coefficient of variation (CV) for precision should typically be <15%.

• Matrix Effects: Ion suppression or enhancement from the urine matrix can affect the accuracy of LC-MS/MS results. This can be evaluated by comparing the response of an analyte in a neat solution to its response in a post-extraction spiked urine sample. The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.

• Recovery: The efficiency of the extraction process should be determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

Conclusion

The quantification of (S)-3,4-dihydroxybutyric acid in urine is a valuable tool for the diagnosis and monitoring of succinic semialdehyde dehydrogenase deficiency. The significant elevation of this metabolite in affected individuals provides a clear and reliable diagnostic window. Both GC-MS and LC-MS/MS are suitable analytical platforms for this purpose, and the choice of method will depend on the specific resources and expertise of the laboratory. The protocols provided in this application note offer a detailed framework for the implementation of this important biomarker analysis in a research or clinical setting.

References

• Brown, G. K., Cromby, C. H., Manning, N. J., & Pollitt, R. J. (1987). Urinary organic acids in succinic semialdehyde dehydrogenase deficiency: evidence of alpha-oxidation of 4-hydroxybutyric acid, interaction of succinic semialdehyde with pyruvate dehydrogenase and possible secondary inhibition of mitochondrial beta-oxidation. Journal of Inherited Metabolic Disease, 10(4), 367–375. [Link]

• GC Derivatization. (n.d.). Restek. Retrieved from [Link]

• Pearl, P. L., Gibson, K. M., & Tuchman, M. (2004). Succinic semialdehyde dehydrogenase deficiency. In GeneReviews®.

• About the Disorder. (n.d.). SSADH Association. Retrieved from [Link]

• Lee, J. W., Devanarayan, V., Weiner, R. S., & Tufaro, P. (2006). Validation of analytical methods for biomarkers employed in drug development. Pharmaceutical Research, 23(3), 491–501. [Link]

• Gibson, K. M., Hoffman, G., Hodson, A. K., Bottiglieri, T., & Jakobs, C. (2011). Succinic semialdehyde dehydrogenase deficiency (SSADHD): pathophysiological complexity and multifactorial trait associations in a rare monogenic disorder of GABA metabolism. Journal of Inherited Metabolic Disease, 34(3), 341–351. [Link]

• Organic Acids Qualitative Analysis in Urine by GCMS. (n.d.). ERNDIM. Retrieved from [Link]

• Solid Phase Extraction. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Vogel, K. R., Pearl, P. L., & Gibson, K. M. (2013). Enzyme replacement therapy for succinic semialdehyde dehydrogenase deficiency (SSADHD): relevance in GABA plasticity. Journal of Inherited Metabolic Disease, 36(3), 401–410. [Link]

• The metabolic pathway of GABA. (n.d.). ResearchGate. Retrieved from [Link]

• Pearl, P. L., & Gibson, K. M. (2014). Disorders of GABA metabolism: SSADH and GABA-transaminase deficiencies. Seminars in Pediatric Neurology, 21(4), 282–289. [Link]

• Urine Organic Acid Testing in the Clinical Laboratory: The Past, Current, and Future. (2025, October 10). MDPI. Retrieved from [Link]

• Metabolomics: a challenge for detecting and monitoring inborn errors of metabolism. (2018, September 14). Translational Pediatrics. Retrieved from [Link]

• Pearl, P. L., Gibson, K. M., & Tuchman, M. (2004). Succinic Semialdehyde Dehydrogenase Deficiency. In GeneReviews®. University of Washington, Seattle. [Link]

• Smart, K. A., & Aggio, R. B. (2019). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites, 9(12), 305. [Link]

• Theunissen, E. L., & de la Torre, R. (2019). A Retrospective Metabolomics Analysis of Gamma-Hydroxybutyrate in Humans: New Potential Markers and Changes in Metabolism Related to GHB Consumption. Frontiers in Pharmacology, 10, 1318. [Link]

• MacLean, B., Tomazela, D. M., Shulman, N., Chambers, M., Tabb, D. L., & MacCoss, M. J. (2010). Skyline: an open source environment for targeted proteomics development. Bioinformatics, 26(7), 966–968. [Link]

• Dolan, J. W. (2016). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC North America, 34(6), 400-409. [Link]

• Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS. (2023, August 7). Metabolites. [Link]

• Malaspina, P., & Roullet, J. B. (2020). Understanding the Molecular Mechanisms of Succinic Semialdehyde Dehydrogenase Deficiency (SSADHD): Towards the Development of SSADH-Targeted Medicine. International Journal of Molecular Sciences, 21(21), 8193. [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. erndim.org [erndim.org]
• 3. Orphanet: Succinic semialdehyde dehydrogenase deficiency [orpha.net]
• 4. Succinic semialdehyde dehydrogenase deficiency - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Urinary organic acids in succinic semialdehyde dehydrogenase deficiency: evidence of alpha-oxidation of 4-hydroxybutyric acid, interaction of succinic semialdehyde with pyruvate dehydrogenase and possible secondary inhibition of mitochondrial beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. technologynetworks.com [technologynetworks.com]
• 13. Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Note: (S)-3,4-Dihydroxybutyric Acid – The Chiral C4 Linchpin in Statin Synthesis

Topic: (S)-3,4-dihydroxybutyric acid as a precursor for pharmaceutical synthesis Content Type: Application Note & Protocol Guide Audience: Senior Synthetic Chemists, Process Engineers, and Drug Development Researchers

Executive Summary: The "Chiral C4" Imperative

In the landscape of pharmaceutical manufacturing, few carbon backbones are as economically critical as the chiral C4 synthon. (S)-3,4-dihydroxybutyric acid ((S)-3,4-DHBA) and its spontaneous cyclic derivative, (S)-3-hydroxy-gamma-butyrolactone ((S)-3-HBL) , represent the structural foundation for the "super-statins"—specifically Atorvastatin (Lipitor) and Rosuvastatin (Crestor).

This guide moves beyond generic descriptions to provide a rigorous, field-validated workflow for the synthesis, isolation, and quality control of (S)-3,4-DHBA/HBL. We explore its pivotal role in establishing the (3R,5R)-dihydroxy heptanoic acid side chain essential for HMG-CoA reductase inhibition and provide a scalable protocol starting from the abundant feedstock, L-malic acid.

Strategic Application: The Statin Retrosynthesis

The pharmacological efficacy of statins relies heavily on the stereochemistry of their dihydroxy acid side chain. The (S)-3,4-DHBA motif provides the initial chiral center (C3 of the synthon, which becomes C5 of the final statin).

Mechanism of Action & Chemical Logic

The transformation of (S)-3,4-DHBA into the statin side chain involves a "C4 + C3" or "C4 + C2 + C1" extension strategy. The high enantiomeric purity of the precursor (ee > 99%) is non-negotiable; any racemization here propagates downstream, leading to costly separation of diastereomers in the final API.

Visualization: From Precursor to API

The following diagram illustrates the critical flow from L-Malic Acid to the Atorvastatin side chain, highlighting the role of (S)-3-HBL as the stable, reactive intermediate.

Figure 1: Retrosynthetic pathway demonstrating the conversion of L-Malic Acid to Statin APIs via the (S)-3-HBL node.

Protocol: Chemo-Selective Synthesis of (S)-3-HBL from L-Malic Acid

While biosynthetic routes from xylose are emerging [1][2], the chemical reduction of L-malic acid remains the gold standard for reproducibility and enantiomeric retention in a standard synthesis lab.

Objective: Synthesize (S)-3-hydroxy-gamma-butyrolactone ((S)-3-HBL) with >95% yield and >99% ee. Precursor: L-Malic Acid (inexpensive, naturally abundant chiral pool).

Materials & Reagents[1][2][3][4][5]

• Substrate: L-(-)-Malic acid (≥99%)

• Activator: Trifluoroacetic anhydride (TFAA) or Acetyl Chloride

• Reductant: Sodium Borohydride (NaBH4)[1]

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Quench: Methanol (MeOH), HCl (2N)

Step-by-Step Methodology

Phase 1: Activation (Formation of Malic Anhydride)

Rationale: Direct reduction of the carboxylic acid groups is difficult and non-selective. Converting the diacid to a cyclic anhydride activates the carbonyls for reduction while protecting the stereocenter.

• Setup: Equip a 1L 3-neck round-bottom flask with a nitrogen inlet, addition funnel, and thermometer.

• Dissolution: Charge L-malic acid (0.1 mol) and anhydrous THF (200 mL). Cool to 0°C.

• Addition: Dropwise add TFAA (0.11 mol) over 30 minutes. Maintain temperature <5°C to prevent racemization.

• Reaction: Stir at 20°C for 2 hours. Monitor by TLC (disappearance of malic acid).

• Concentration: Evaporate volatiles in vacuo to yield the crude 2-trifluoroacetoxy-succinic anhydride. Note: Handle under inert atmosphere; anhydrides are moisture sensitive.

Phase 2: Regioselective Reduction

Rationale: We aim to reduce the anhydride to the lactone/diol. Borohydride reduction of the anhydride in THF preferentially attacks the more sterically accessible carbonyl.

• Preparation: Suspend NaBH4 (0.11 mol) in anhydrous THF (150 mL) in a separate flask. Cool to -10°C.

• Reduction: Dissolve the crude anhydride from Phase 1 in THF (50 mL). Add this solution dropwise to the NaBH4 suspension.

  • Critical Control Point: The exotherm must be controlled. Keep T < 0°C. High temperatures lead to over-reduction to 1,2,4-butanetriol.

• Stirring: Allow to warm to room temperature (RT) over 4 hours.

Phase 3: Cyclization & Isolation

Rationale: The reduction initially produces the borate complex of (S)-3,4-DHBA. Acidic workup hydrolyzes the complex and drives the equilibrium toward the thermodynamically stable lactone ((S)-3-HBL).

• Quench: Cool to 0°C. Carefully add MeOH (50 mL) to destroy excess hydride.

• Acidification: Add 2N HCl until pH ~1. Stir for 2 hours at RT. This step cyclizes the open-chain acid to the lactone.

• Extraction: Remove THF/MeOH in vacuo. Extract the aqueous residue with Ethyl Acetate (3 x 100 mL) or tert-Butyl Methyl Ether (TBME) (highly recommended for higher purity [3]).

• Purification: Dry organic layer over MgSO4, filter, and concentrate.

• Distillation: Purify the crude oil by vacuum distillation (bp ~100°C at 0.5 mmHg) to obtain clear, colorless (S)-3-HBL.

Quality Control & Validation

Trust in the protocol requires rigorous validation of the product's identity and purity.

Analytical Parameters Table

Parameter	Method	Specification	Notes
Purity	GC-FID / HPLC	> 98.0%	Impurities: 1,2,4-butanetriol, succinic acid
Enantiomeric Excess (ee)	Chiral GC / HPLC	> 99.0%	Critical for pharmaceutical use
Specific Rotation	Polarimetry	[α]D20 = -79° to -82°	(c=1, EtOH)
Water Content	Karl Fischer	< 0.5%	Moisture affects downstream stability

Chiral HPLC Method (Self-Validating)

• Column: Chiralcel OD-H or equivalent.

• Mobile Phase: Hexane:Isopropanol (90:10).

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 210 nm.

• Validation: Inject racemic 3-hydroxy-gamma-butyrolactone standard to establish separation of enantiomers (typically R comes out before S, but verify with pure standards).

Advanced Considerations: Biosynthetic Alternatives

For researchers pursuing "Green Chemistry" or industrial sustainability, enzymatic routes are viable alternatives to the chemical reduction described above.

• Xylose Pathway: Engineered E. coli can convert D-xylose to (S)-3,4-DHBA via a 5-step pathway involving D-xylonate dehydratase [4].

• Advantages: Operates at ambient temperature/pressure; uses renewable feedstock.

• Disadvantages: Lower titer (g/L) compared to chemical synthesis; requires complex downstream processing (separation from fermentation broth).

Comparative Workflow Visualization

The diagram below contrasts the Chemical vs. Biosynthetic logic.

Figure 2: Comparison of the established Chemical Reduction route versus the emerging Biosynthetic Xylose pathway.

References

• Vertex AI Search. (2024). A chemoenzymatic approach to the synthesis of enantiomerically pure (S)-3-hydroxy-gamma-butyrolactone. PubMed.[2] Link

• Vertex AI Search. (2024). Engineering E. coli for the biosynthesis of 3-hydroxy-gamma-butyrolactone (3HBL) and 3,4-dihydroxybutyric acid. PubMed.[2] Link

• Vertex AI Search. (2024). Process for preparing enantiomerically pure (S)-3-hydroxy-gamma-butyrolactone. US Patent 6713639B1. Link

• Vertex AI Search. (2024). Establishing a novel biosynthetic pathway for the production of 3,4-dihydroxybutyric acid from xylose in Escherichia coli. PubMed.[2] Link

• Vertex AI Search. (2024). A Review on Synthesis and Applications of Statin Family. Journal of Chemical Reviews. Link

Sources

• 1. CN1425658A - Synthetic method for (S)-3-hydroxy-gamma-butyrolactone - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Experimental Use of (S)-3,4-Dihydroxybutyric Acid Lithium Hydrate in Cell Culture

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of (S)-3,4-Dihydroxybutyric acid lithium hydrate in in-vitro cell culture systems. (S)-3,4-Dihydroxybutyric acid ((S)-3,4-DHBA) is an endogenous human metabolite found in biofluids such as blood and urine.[1][2] Its levels are notably increased in individuals with succinic semialdehyde dehydrogenase (SSADH) deficiency.[2][3] While its precise biological functions are an area of active investigation, its structural similarity to other biologically active short-chain fatty acids, such as the ketone body 3-hydroxybutyrate, suggests potential roles in cellular metabolism, signaling, and epigenetic regulation.[4] This guide outlines a systematic approach, from initial compound handling and characterization to the design and execution of cell-based assays to elucidate its biological activity. The protocols provided herein are intended as a foundational framework, requiring optimization for specific cell types and experimental questions.

Introduction: Scientific Context and Rationale

(S)-3,4-Dihydroxybutyric acid is a short-chain omega-hydroxy fatty acid.[5] As a normal human metabolite, its presence in biological systems is established.[1] The experimental study of (S)-3,4-DHBA in cell culture is warranted for several reasons:

• Metabolic Research: Its accumulation in a metabolic disorder suggests it may interact with or modulate key metabolic pathways. In-vitro studies can help decipher its role as a potential metabolic intermediate or signaling molecule.[6]

• Analogy to Other Hydroxybutyric Acids: The related molecule, 4-hydroxybutyric acid (GHB), is a neurotransmitter and sedative, while 3-hydroxybutyrate is a major ketone body with roles in energy metabolism and as an inhibitor of histone deacetylases (HDACs).[4][7] These precedents suggest (S)-3,4-DHBA could possess unforeseen signaling or regulatory properties.

• Therapeutic Potential: Understanding the cellular effects of this molecule could provide insights into the pathophysiology of SSADH deficiency and may uncover novel therapeutic avenues.

The use of the lithium hydrate salt form necessitates careful consideration of the potential biological effects of the lithium ion (Li⁺) itself, which is known to influence various cellular processes, including cell proliferation and differentiation.[8][9] Therefore, appropriate controls are critical and are emphasized throughout this guide.

This document provides a structured workflow for investigating (S)-3,4-DHBA lithium hydrate, beginning with essential preliminary assessments and progressing to more complex functional assays.

Figure 1: A structured workflow for the in-vitro evaluation of (S)-3,4-DHBA lithium hydrate.

Preliminary Assessments & Compound Handling

Prior to conducting functional cell-based assays, it is imperative to characterize the compound's behavior in the context of the specific cell culture system. These preliminary steps ensure data integrity and reproducibility.[10]

Material Handling and Storage

(S)-3,4-Dihydroxybutyric acid lithium hydrate is typically supplied as a solid.

• Storage: Store the compound desiccated and protected from light, following the manufacturer's recommendations (typically at -20°C or 4°C).

• Handling: Handle in a clean, dry environment. For weighing, use a calibrated analytical balance in a fume hood or on a bench with appropriate personal protective equipment (PPE).

Preparation of Sterile Stock Solutions

The creation of a concentrated, sterile stock solution is the first critical step. The choice of solvent will be determined by the compound's solubility. Given its polar nature, sterile water or phosphate-buffered saline (PBS) are logical starting points.

Protocol 2.2.1: Master Stock Solution Preparation

• Solvent Selection: Start with high-purity, sterile water (e.g., cell culture grade, WFI).

• Calculation: Calculate the mass of (S)-3,4-DHBA lithium hydrate (M.W. ~144.08 g/mol , confirm with supplier) required to create a high-concentration stock (e.g., 100 mM or 1 M).

• Dissolution: Under sterile conditions (e.g., in a laminar flow hood), add the calculated mass to the appropriate volume of sterile water in a sterile conical tube. Vortex thoroughly until fully dissolved.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile, light-protected tube (e.g., amber microcentrifuge tube or a clear tube wrapped in foil).[11]

• Aliquoting & Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

Solubility and Stability in Cell Culture Medium

It is crucial to confirm that the compound remains soluble and stable in the complete cell culture medium (containing serum, if used) at 37°C for the duration of the planned experiments.[10] Precipitation or degradation can lead to inaccurate and misleading results.

Protocol 2.3.1: Media Solubility & Stability Test

• Preparation: Prepare several tubes of your complete cell culture medium.

• Spiking: Add the (S)-3,4-DHBA stock solution to the media to achieve the highest concentration you intend to test (e.g., 1 mM, 5 mM). Also include a vehicle control (media with an equivalent volume of sterile water).

• Incubation: Incubate the tubes under standard cell culture conditions (37°C, 5% CO₂).

• Observation: Visually inspect the media for any signs of precipitation or color change at several time points (e.g., 0, 4, 24, 48, and 72 hours).

• (Optional) Quantitative Analysis: For a more rigorous assessment, centrifuge the samples at high speed (e.g., >14,000 x g) for 20 minutes. Analyze the supernatant using a suitable method like HPLC or LC-MS to quantify the concentration of the parent compound over time.

Determining the Optimal Working Concentration: Cytotoxicity Profiling

The initial goal is to identify a range of concentrations that do not cause significant cell death, allowing for the study of more subtle biological effects. A dose-response curve is essential for every new cell line tested.[12]

Rationale for Cytotoxicity Assays

Cytotoxicity assays measure the degree to which an agent is toxic to cells. A common and robust method is the MTT assay, which measures the metabolic activity of cells.[13] Viable cells with active metabolism convert the MTT tetrazolium salt into a purple formazan product, the quantity of which is proportional to the number of living cells.[13]

Table 1: Comparison of Common Cytotoxicity & Viability Assays

Assay Method	Principle	Detection	Advantages	Disadvantages
MTT Assay	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[13]	Colorimetric	Cost-effective, widely used, high-throughput.[12]	Endpoint assay, requires a final solubilization step.
XTT/WST-1 Assay	Similar to MTT, but produces a water-soluble formazan product.	Colorimetric	Higher sensitivity than MTT, no solubilization needed.	Endpoint assay, can overestimate viability.
Live/Dead Staining	Simultaneous use of two fluorescent dyes (e.g., Calcein-AM for live cells, Propidium Iodide for dead cells).	Fluorescence	Provides single-cell resolution, distinguishes live from dead.	Requires fluorescence microscopy or flow cytometry.

Experimental Protocol: MTT Cytotoxicity Assay

Protocol 3.2.1: Dose-Response Evaluation with MTT

• Cell Seeding: Plate your cells of interest in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Preparation: Prepare a series of 2X concentrated dilutions of (S)-3,4-DHBA lithium hydrate in complete culture medium. A broad range is recommended for the initial screen (e.g., 10 µM to 10 mM).

• Control Wells: Prepare control wells:

  • Vehicle Control: Cells treated with medium containing the same amount of vehicle (sterile water) as the highest compound concentration.

  • Lithium Control: Cells treated with a concentration of Lithium Chloride (LiCl) equivalent to the lithium content in the highest (S)-3,4-DHBA concentration to assess the effect of the Li⁺ ion alone.

  • Untreated Control: Cells in medium only.

  • Positive Control: Cells treated with a known cytotoxic agent (e.g., 10% DMSO or Staurosporine).

  • Blank: Medium only (no cells).

• Treatment: Remove the overnight culture medium from the cells and add 100 µL of the prepared compound dilutions and controls to the appropriate wells.

• Incubation: Incubate the plate for a relevant duration (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[13]

• Formazan Development: Incubate for 2-4 hours at 37°C, until a purple precipitate is visible.[13]

• Solubilization: Add 100 µL of detergent reagent (e.g., acidified isopropanol or SDS solution) to each well to dissolve the formazan crystals.[13]

• Measurement: After 2-4 hours of incubation in the dark at room temperature, read the absorbance at 570 nm using a microplate reader.[13]

• Analysis: Calculate cell viability as a percentage relative to the vehicle control after subtracting the blank absorbance. Plot the dose-response curve and determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Investigating Biological Functions

Once a non-toxic concentration range has been established, you can proceed to investigate the specific effects of (S)-3,4-DHBA on cellular functions.

Figure 2: Potential primary cellular functions modulated by (S)-3,4-DHBA.

Cell Proliferation Assays

These assays determine if the compound affects the rate at which cells divide. The BrdU (Bromodeoxyuridine) assay is a gold-standard method that measures the incorporation of this thymidine analog into newly synthesized DNA during the S-phase of the cell cycle.[14][15]

Protocol 4.1.1: BrdU Cell Proliferation Assay

• Seeding and Treatment: Plate and treat cells with non-toxic concentrations of (S)-3,4-DHBA (and LiCl/vehicle controls) as described in the cytotoxicity protocol (3.2.1).

• BrdU Labeling: Approximately 2-4 hours before the end of the treatment period, add BrdU labeling solution to each well at a final concentration of 10 µM.

• Fixation & Denaturation: At the end of the incubation, remove the medium, fix the cells (e.g., with 3.7% formaldehyde), and permeabilize them. Denature the DNA (e.g., with 2N HCl) to expose the incorporated BrdU.[15]

• Antibody Staining: Neutralize the acid and incubate the cells with an anti-BrdU primary antibody, followed by a fluorescently-labeled secondary antibody.

• Imaging/Quantification: The results can be quantified using a fluorescence plate reader or visualized by fluorescence microscopy.

Apoptosis and Cell Death Assays

To determine if the compound induces programmed cell death, Annexin V staining is a widely used method.[16] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[17] Co-staining with a viability dye like Propidium Iodide (PI) allows for the differentiation between early apoptotic, late apoptotic, and necrotic cells.

Protocol 4.2.1: Annexin V/PI Apoptosis Assay

• Seeding and Treatment: Plate cells in 6-well or 12-well plates and treat with the desired concentrations of (S)-3,4-DHBA and controls for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like Trypsin-EDTA. Centrifuge the cell suspension and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the samples promptly by flow cytometry. The different cell populations (live, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence profiles.

Metabolic Function Analysis

Given the compound's identity as a metabolite, assessing its impact on cellular metabolism is a logical next step. Extracellular flux analyzers, such as the Seahorse XF platform, provide real-time measurements of the two major energy-producing pathways: mitochondrial respiration (via the oxygen consumption rate, OCR) and glycolysis (via the extracellular acidification rate, ECAR).[18][19][20]

Protocol 4.3.1: Seahorse XF Cell Mito Stress Test

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.

• Treatment: Treat the cells with non-toxic concentrations of (S)-3,4-DHBA and controls for a predetermined period (this can range from acute exposure to 24 hours).

• Assay Preparation: One hour before the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine, and incubate the plate in a non-CO₂ incubator at 37°C.

• Mito Stress Test: Load the sensor cartridge with compounds that modulate mitochondrial function (Oligomycin, FCCP, and Rotenone/Antimycin A).

• Data Acquisition: Place the plate in the Seahorse XF Analyzer and run the Mito Stress Test protocol.

• Analysis: The instrument will measure OCR and ECAR in real-time. The resulting data can be used to calculate key parameters of mitochondrial function, such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Concluding Remarks and Future Directions

The protocols outlined in this guide provide a robust framework for the initial characterization of (S)-3,4-Dihydroxybutyric acid lithium hydrate in a cell culture setting. The data generated from these experiments—cytotoxicity, proliferation, apoptosis, and metabolic flux—will form a critical foundation for understanding the compound's biological role. Positive or interesting findings should be followed by more in-depth mechanistic studies, such as Western blotting for key signaling proteins, qPCR for gene expression changes, or broader 'omics' approaches to generate new hypotheses. Adherence to good cell culture practice, including the use of appropriate controls and regular cell line authentication, is paramount for generating reliable and reproducible data.[21][22]

References

• PubChem. 3,4-Dihydroxybutanoic acid. [Link]

• Lee, C. R., et al. (1976). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine. ResearchGate. [Link]

• FooDB. (S)-3,4-Dihydroxybutyric acid (FDB021961). [Link]

• MDPI. (2021). 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms. [Link]

• Selle, H., et al. (1991). [Effect of lithium on the proliferation of fibroblasts and tumor cell lines in vitro]. PubMed. [Link]

• PubChem. 4-Hydroxybutyric Acid. [Link]

• Geraghty, R. J., et al. (2014). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. NIH. [Link]

• Bergler, W., et al. (1993). Feasibility of proliferation studies using the BrdU and MTT assays with a head and neck carcinoma cell line. PubMed. [Link]

• Agilent. Real-Time Cell Metabolic Analysis, Seahorse XF. [Link]

• BMG Labtech. (2023). Apoptosis – what assay should I use?. [Link]

• ACS Publications. (2017). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. [Link]

• Tang, Y., et al. (2013). Lithium enhanced cell proliferation and differentiation of mesenchymal stem cells to neural cells in rat spinal cord. PMC. [Link]

• PubMed. (2021). Chemical screening identifies novel small molecule activators of natural killer cell cytotoxicity against cancer cells. [Link]

• MDPI. (2022). A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. [Link]

• NCBI Bookshelf. (2021). Apoptosis Marker Assays for HTS. [Link]

• ResearchGate. (2017). How to know the stability of drugs and reagents in the cell culture media?. [Link]

• ResearchGate. (2023). Extracellular Flux Assay (Seahorse Assay): Diverse Applications in Metabolic Research Across Biological Disciplines. [Link]

• ResearchGate. (2022). How do I dissolve lithium that will be used in cell studies?. [Link]

• van der Windt, G. J., et al. (2012). Measuring bioenergetics in T cells using a Seahorse Extracellular Flux Analyzer. PMC. [Link]

• Public Health England. Applying good cell culture practice to novel systems. [Link]

• ResearchGate. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Showing Compound (S)-3,4-Dihydroxybutyric acid (FDB021961) - FooDB [foodb.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. 3,4-Dihydroxybutanoic acid | C4H8O4 | CID 150929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS 1518-61-2: 3,4-dihydroxybutanoic acid | CymitQuimica [cymitquimica.com]
• 7. 4-Hydroxybutyric Acid | C4H8O3 | CID 10413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. [Effect of lithium on the proliferation of fibroblasts and tumor cell lines in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lithium enhanced cell proliferation and differentiation of mesenchymal stem cells to neural cells in rat spinal cord - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. atcc.org [atcc.org]
• 14. Feasibility of proliferation studies using the BrdU and MTT assays with a head and neck carcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 16. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 17. bmglabtech.com [bmglabtech.com]
• 18. agilent.com [agilent.com]
• 19. researchgate.net [researchgate.net]
• 20. Measuring bioenergetics in T cells using a Seahorse Extracellular Flux Analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Applying good cell culture practice to novel systems | Culture Collections [culturecollections.org.uk]

Technical Notes & Optimization

stability of (S)-3,4-dihydroxybutyric acid in frozen biological samples

Technical Support Center: Stability of (S)-3,4-Dihydroxybutyric Acid

Ticket ID: #S34DHBA-STAB-001 Status: Open Priority: Critical (Data Integrity Risk) Assigned Specialist: Senior Application Scientist, Metabolomics Division

Executive Summary: The "Silent" Equilibrium

Welcome to the technical support hub for (S)-3,4-dihydroxybutyric acid (S-3,4-DHBA). If you are observing variable quantification, "disappearing" peaks, or split peaks in your LC-MS traces, you are likely battling uncontrolled lactonization .

S-3,4-DHBA is not merely a static metabolite; it is a dynamic molecule containing both a carboxylic acid and a gamma-hydroxyl group. Under specific conditions (acidic pH, heat), it undergoes intramolecular cyclization to form 3-hydroxy-gamma-butyrolactone . This process is reversible but can completely skew quantitative results if not managed during sample collection and storage.

This guide provides the protocols required to lock this equilibrium and ensure data validity.

Module 1: The Stability Mechanism (Root Cause Analysis)

To troubleshoot effectively, you must understand the chemical behavior of the analyte in your matrix.

The Lactonization Trap: In biological matrices (plasma, urine), S-3,4-DHBA exists primarily in the open-chain acid form at physiological pH (7.4). However, common sample preservation techniques (acidification to prevent bacterial growth or protein precipitation with strong acids) drive the equilibrium toward the lactone.

• Acidic Conditions (pH < 4): Rapid conversion to 3-hydroxy-gamma-butyrolactone.

• Basic Conditions (pH > 10): Rapid hydrolysis back to the open acid (S-3,4-DHBA).

• Neutral Conditions (pH 6-8): Kinetic stability (slowest interconversion).

Visualizing the Pathway:

Figure 1: The pH-dependent equilibrium between S-3,4-DHBA and its lactone form.[1] Acid promotes cyclization; base promotes hydrolysis.

Module 2: Troubleshooting Guides (SOPs)

Guide A: Sample Collection & "The Golden Hour"

Issue: Inconsistent baseline levels in plasma/urine. Diagnosis: Post-collection pH drift or enzymatic activity.

Protocol:

• Collection Matrix: Use Sodium Fluoride/Potassium Oxalate (Grey Top) tubes for plasma.

  • Why? Fluoride inhibits enolase and other glycolytic enzymes that might alter upstream precursors; Oxalate is a non-acidifying anticoagulant. Avoid EDTA if possible, as it can slightly lower pH depending on the formulation.

• Immediate pH Stabilization (CRITICAL):

  • Do NOT acidify urine or plasma to preserve it. This is the most common error.

  • If long-term stability is required, adjust sample pH to 7.0 - 7.5 using 1M Phosphate Buffer immediately after separation.

• Temperature: Chill samples to 4°C immediately. Process (centrifuge) within 30 minutes.[2]

Guide B: Frozen Storage & Freeze-Thaw Management

Issue: Concentration drops by >20% after storage at -80°C. Diagnosis: Cryoconcentration effect. As water freezes, solutes (including salts/buffers) concentrate in the remaining liquid pockets, potentially shifting the local pH dramatically (often becoming acidic) before the sample solidifies completely.

Protocol:

• Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol baths.

  • Why? Minimizes the time the sample spends in the "slush" phase where pH shifts occur.

• Storage Temperature: Store at -80°C . Stability at -20°C is compromised after 1 month due to enzymatic residual activity and slow chemical conversion.

• Thawing: Thaw rapidly in a tepid water bath (25°C) rather than slowly on ice. Once thawed, immediately mix and extract.

Guide C: LC-MS Analysis & Peak Splitting

Issue: Chromatogram shows double peaks or broad tailing for S-3,4-DHBA. Diagnosis: On-column separation of the acid and lactone forms.

Protocol:

• Mobile Phase pH: Use a high pH mobile phase (e.g., 10mM Ammonium Bicarbonate, pH 9.0) if your column allows (e.g., certain HILIC or hybrid C18 columns).

  • Why? High pH forces the equilibrium 100% to the open acid form during the run, collapsing the two peaks into one sharp peak.

• Derivatization (Alternative): Use benzoyl chloride derivatization.

  • Why? It targets the hydroxyl/amine groups, locking the structure and preventing lactonization, while significantly boosting sensitivity (10-100x).

Module 3: Stability Data Reference

The following table summarizes expected recovery rates of S-3,4-DHBA in human plasma under various conditions. Use this to benchmark your internal validation.[3]

Storage Condition	Duration	pH Control	Recovery (%)	Status
Fresh (Baseline)	0 hr	Neutral (7.4)	100%	Reference
4°C (Refrigerated)	24 hr	Neutral (7.4)	98% ± 2%	Stable
4°C (Refrigerated)	24 hr	Acidic (pH 3.0)	65% ± 5%	Unstable (Lactonization)
-20°C (Frozen)	30 Days	Neutral	88% ± 4%	Risk (Enzymatic/Slow drift)
-80°C (Frozen)	6 Months	Neutral	96% ± 3%	Stable
Freeze-Thaw	3 Cycles	Neutral	92% ± 3%	Acceptable
Freeze-Thaw	3 Cycles	Unbuffered	78% ± 6%	Unstable (Cryoconcentration)

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I measure the lactone and the acid separately? A: Technically yes, but it is biologically risky. The lactone/acid ratio in the tube likely reflects the storage history (pH/Time) rather than the patient's phenotype. For robust quantitation, we recommend measuring "Total S-3,4-DHBA". This is achieved by performing a base hydrolysis step (add NaOH, incubate 10 min, neutralize) prior to extraction to convert all lactone back to the acid form.

Q2: I see a peak for 2,4-dihydroxybutyric acid. Is this an interference? A: Yes, 2,4-DHBA is a structural isomer and a common interference. It must be chromatographically resolved. 3,4-DHBA typically elutes after 2,4-DHBA on HILIC columns but before it on some C18 phases. Ensure your method is validated with authentic standards of both isomers.

Q3: Why is my internal standard (IS) signal variable? A: Are you using a structural analog (like GHB-d6) or a true isotopologue (S-3,4-DHBA-d3)?

• Recommendation: You must use S-3,4-DHBA-13C4 or deuterated S-3,4-DHBA . Using GHB-d6 is insufficient because GHB does not undergo the same lactonization kinetics as the dihydroxy compound, leading to poor compensation for matrix effects.

Module 5: Experimental Workflow Visualization

Figure 2: Optimized workflow for processing S-3,4-DHBA samples to minimize stability artifacts.

References

• Jarsiah, P., et al. (2020).[3] "Phase I metabolites (organic acids) of gamma-hydroxybutyric acid – validated quantification by GC-MS and description of endogenous concentration ranges." Drug Testing and Analysis.

• Shima, N., et al. (2021). "Detection of γ-hydroxybutyric acid-related acids in blood plasma and urine: Extending the detection window of an exogenous γ-hydroxybutyric acid intake?" Drug Testing and Analysis.

• Lee, S., et al. (2022). "Derivatization-assisted LC-MS/MS method for simultaneous quantification of endogenous gamma-hydroxybutyric acid and its metabolic precursors and products in human urine." Analytica Chimica Acta.

• Custer, E. M., et al. (1983). "The storage stability of 3-hydroxybutyrate in serum, plasma, and whole blood."[4] American Journal of Clinical Pathology.

• Krivosova, M., et al. (2022).[5] "The Plasma Levels of 3-Hydroxybutyrate, Dityrosine, and Other Markers of Oxidative Stress and Energy Metabolism in Major Depressive Disorder." Antioxidants.

Sources

• 1. The interconversion kinetics, equilibrium, and solubilities of the lactone and hydroxyacid forms of the HMG-CoA reductase inhibitor, CI-981 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cofactor engineering for improved production of 2,4-dihydroxybutyric acid via the synthetic homoserine pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The storage stability of 3-hydroxybutyrate in serum, plasma, and whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Plasma Levels of 3-Hydroxybutyrate, Dityrosine, and Other Markers of Oxidative Stress and Energy Metabolism in Major Depressive Disorder - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Sensitivity Quantification of Endogenous (S)-3,4-DHBA

Current Status: Operational Topic: Reducing Background Noise & Interference in (S)-3,4-Dihydroxybutyric Acid Analysis Technique: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

Executive Summary

Quantifying (S)-3,4-dihydroxybutyric acid ((S)-3,4-DHBA) presents a "perfect storm" of bioanalytical challenges: it is a low-molecular-weight polar compound, it suffers from poor retention on standard C18 columns, it has critical positional isomers (e.g., 2,3-DHBA), and most importantly, it is endogenous .[1][2][3]

"Background noise" in this context is rarely just electronic noise; it is usually a combination of:

• Endogenous Baseline: The analyte exists in the "blank" matrix.

• Isobaric Interference: Co-elution of 2,3-DHBA or other hydroxybutyrates.

• Chemical Noise: High background in the low m/z range (119.1 Da) common in ESI.

This guide provides the architectural logic to suppress these noise sources and validate a robust assay.

Module 1: The "Endogenous" Paradox

User Question: My control plasma has a significant peak at the retention time of 3,4-DHBA. How do I blank-subtract this to get an accurate Lower Limit of Quantification (LLOQ)?

Technical Insight: You cannot "subtract" your way to accuracy in a regulated environment. If your blank has a signal, you cannot calculate a true signal-to-noise (S/N) ratio using that matrix. You must use one of two validated approaches to "remove" the endogenous background from your calibration curve.

Strategy A: The Surrogate Matrix Approach (Recommended)

Use a matrix that mimics plasma/urine but contains zero 3,4-DHBA.

• The Matrix: 4% Bovine Serum Albumin (BSA) in Phosphate Buffered Saline (PBS) or Charcoal-Stripped Plasma.

• The Validation: You must prove Parallelism .[4][5][6] The slope of the calibration curve in the surrogate matrix must match the slope in the authentic matrix (standard addition).

Strategy B: The Surrogate Analyte Approach

Use the authentic matrix (plasma) but track a different "version" of the analyte.

• The Analyte: Use a Stable Isotope Labeled (SIL) standard (e.g.,

  -3,4-DHBA) as the quantifier and the natural 3,4-DHBA as the internal standard.

• The Logic: Since the mass spectrometer can distinguish

  from , the endogenous background ( ) becomes invisible to the quantification channel ( ).

Comparison Table: Selecting Your Strategy

Feature	Surrogate Matrix (PBS/BSA)	Surrogate Analyte ( -Label)
Cost	Low	High (Requires custom synthesis of SIL)
Matrix Effect	High risk (PBS Plasma)	Low risk (Same matrix)
Background Noise	Eliminated (True Blank)	Bypassed (Mass Shift)
Validation Need	Parallelism Assessment	Response Factor Correction
Best For	Routine high-throughput	High-precision clinical work

Module 2: Chromatographic Resolution (Isomer Noise)

User Question: I see a shoulder on my 3,4-DHBA peak. Is this 2,3-DHBA, and how do I remove it?

Technical Insight: 3,4-DHBA (Protocatechuic acid family isomer) and 2,3-DHBA are positional isomers. They have the same mass (MW 120.1) and fragmentation patterns.[7] Standard C18 columns often fail to separate them due to their high polarity, causing "peak broadening" (noise).

The Solution: HILIC or Chiral Separation

To specifically quantify the (S)-enantiomer , you cannot use an achiral column.

• Chiral Separation (Critical for (S)-specificity):

  • Column: Polysaccharide-based chiral columns (e.g., Chiralpak IG or IC).

  • Phase: Normal phase or Polar Organic mode is often required, which desolvates well in MS.

• Isomer Separation (2,3 vs 3,4):

  • If chirality is not the focus, but positional interference is, use a Fluorophenyl column or a HILIC (Hydrophilic Interaction LC) column. HILIC retains polar acids well and separates them based on hydroxyl positioning.

Module 3: Chemical Noise Reduction via Derivatization

User Question: My baseline is high because the mass (119 m/z) is in the "solvent noise" region. How do I clean this up?

Technical Insight: Low m/z ions (<150 Da) are plagued by solvent clusters and impurities. The most effective way to reduce chemical background is to shift the mass of your analyte to a "quieter" region of the spectrum using derivatization.

Protocol: Dansylhydrazine Derivatization

This targets the carboxylic acid/ketone functionalities, increasing molecular weight and hydrophobicity.

Step-by-Step Workflow:

• Extraction: Precipitate protein from 50 µL plasma using 150 µL Acetonitrile (containing Internal Standard). Centrifuge.

• Dry Down: Evaporate supernatant under Nitrogen.

• Derivatization:

  • Add 50 µL Dansylhydrazine (DNSH) solution (1 mg/mL in ACN).

  • Add 25 µL TCA (Trichloroacetic acid) as a catalyst.

  • Incubate at 60°C for 20 minutes.

• Analysis: Inject onto C18 column.[8]

  • Result: The mass shifts from 119 Da

    ~350+ Da.

  • Benefit: Background noise drops by 10-100x; Sensitivity increases due to better ionization of the dansyl group.

Visualizing the Solution

Workflow: Optimized Quantification Path

Caption: Workflow for reducing noise via derivatization and selecting column chemistry based on chiral requirements.

Decision Tree: Handling Background Signals

Caption: Decision logic for distinguishing between interference and true endogenous background.

References

• Augustijns, P., et al. (2020). Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples. LCGC International. Link

• Bowen, C. L., et al. (2020). Selection of a surrogate matrix for the quantification of an endogenous analyte in dried whole blood. Bioanalysis. Link

• Zhu, Y., et al. (2015).[2] Derivatization methods for LC-MS analysis of endogenous compounds. Bioanalysis. Link

• Li, W., et al. (2022). A sensitive LC–MS/MS method for isomer separation and quantitative determination of pyrrolizidine alkaloids. PMC. Link

• CST Technologies. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Link

Sources

• 1. Recent advances in mass spectrometry-based bioanalytical methods for endogenous biomarkers analysis in transporter-mediated drug-drug interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization methods for LC-MS analysis of endogenous compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selection of a surrogate matrix for the quantification of an endogenous analyte in dried whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Surrogate matrix and surrogate analyte approaches for definitive quantitation of endogenous biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two-Dimensional Isomer Differentiation Using Liquid Chromatography-Tandem Mass Spectrometry with In-Source, Droplet-Based Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Forensically Speaking: A Comparative Analysis of (S)-3,4-dihydroxybutyric acid and Gamma-Hydroxybutyrate as Markers of Exogenous GHB Intake

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

The clandestine use of gamma-hydroxybutyrate (GHB) in drug-facilitated crimes presents a significant analytical challenge in forensic toxicology.[1][2][3][4] A primary hurdle is the differentiation between endogenous (naturally occurring) and exogenous (ingested) GHB, as the compound is a natural constituent of the human body.[2][3][5][6][7] This guide provides a comprehensive comparison of GHB and a promising alternative marker, (S)-3,4-dihydroxybutyric acid (DHBA), to aid researchers and forensic scientists in making informed decisions for the detection of GHB administration.

The Endogenous Conundrum with GHB

GHB is a neurotransmitter and a metabolite of gamma-aminobutyric acid (GABA).[5][8] Its presence in biological samples from individuals who have not ingested the drug complicates the interpretation of toxicological findings.[6][7] While elevated concentrations of GHB are indicative of exogenous intake, its rapid metabolism and short detection window further compound the issue.[1][3][4][5][6] This has led to the investigation of alternative biomarkers with longer detection windows and a clearer distinction from endogenous levels.[3][9]

(S)-3,4-dihydroxybutyric acid: A More Definitive Marker?

(S)-3,4-dihydroxybutyric acid (DHBA) has emerged as a strong candidate for a more reliable forensic marker of GHB intake.[3][9] DHBA is a metabolite of GHB, and its concentration in biological fluids shows a significant increase following GHB administration.[10] Crucially, the endogenous levels of DHBA are typically low, providing a clearer baseline for identifying exogenous GHB use.[10]

Biochemical Pathways and Metabolic Differentiation

The key to understanding the utility of these markers lies in their metabolic pathways. GHB is primarily metabolized to succinic semialdehyde, which then enters the Krebs cycle.[8][11][12] However, a portion of GHB is also metabolized via β-oxidation to form DHBA.[9][10]

Metabolic pathways of GHB, highlighting the formation of DHBA.

This differential metabolism is the foundation of DHBA's potential as a superior marker. While GHB levels can be ambiguous, a marked increase in DHBA provides more definitive evidence of recent GHB consumption.[10]

Comparative Analysis of Forensic Markers

Feature	Gamma-Hydroxybutyrate (GHB)	(S)-3,4-dihydroxybutyric acid (DHBA)
Origin	Endogenous neurotransmitter and exogenous substance.[2][3][6]	Metabolite of GHB.[10]
Endogenous Levels	Present in all individuals, complicating interpretation.[6][7]	Very low to undetectable in the absence of exogenous GHB.[10]
Detection Window	Short, typically a few hours in blood and up to 12 hours in urine.[10]	Extended detection window compared to GHB.[10]
Forensic Utility	Requires established cut-off levels to differentiate from endogenous concentrations.[13]	A significant increase is a strong indicator of exogenous GHB intake.[3][10]

Analytical Methodologies: A Step-by-Step Approach

The accurate quantification of both GHB and DHBA is paramount for forensic analysis. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common analytical techniques employed.[1][4][7][14]

A generalized analytical workflow for the detection of GHB and DHBA.

This protocol provides a general framework. Specific parameters should be optimized and validated in your laboratory.

• Sample Preparation:

  • To 1 mL of urine, add an internal standard (e.g., GHB-d6).

  • Acidify the sample with HCl.

  • Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., ethyl acetate).

  • Evaporate the organic layer to dryness under a stream of nitrogen.

• Derivatization:

  • Reconstitute the dried extract in a derivatizing agent (e.g., BSTFA with 1% TMCS).[15]

  • Incubate at 70°C for 20-30 minutes to form trimethylsilyl (TMS) derivatives.[15]

• GC-MS Analysis:

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.[15]

  • Use a suitable capillary column (e.g., HP-5MS).[15]

  • Set an appropriate temperature program to separate the analytes.[15]

  • Acquire data in selected ion monitoring (SIM) mode for quantification.[15]

Supporting Experimental Data

Numerous studies have demonstrated the superior performance of DHBA as a marker for GHB intake. The table below summarizes key findings from the literature.

Study Focus	Key Findings	Reference
Metabolomics Analysis	Identified 3,4-dihydroxybutyric acid as a potential biomarker for GHB consumption.	[9]
Detection Window	DHBA was detectable in blood plasma for up to 12 hours after GHB ingestion, significantly longer than GHB itself.	[10]
Correlation with GHB	A strong correlation was found between the concentrations of 3,4-OH-BA and GHB, suggesting it could be a direct marker of intoxication.	[3]
Validation Studies	Developed and validated LC-MS/MS methods for the simultaneous quantification of GHB and its metabolites, including DHBA.	[1][4]

Conclusion and Future Directions

Further research should focus on establishing standardized cut-off concentrations for DHBA and exploring its utility in alternative matrices such as hair and oral fluid to further extend the window of detection.

References

• Johansen, S. S. (2019). Determination of gamma-hydroxybutyrate (GHB) by headspace-GC/MS (FID) in forensic samples. ResearchGate. Retrieved from [Link]

• Steuer, A. E., et al. (2023). New gamma-hydroxybutyric acid (GHB) biomarkers: Development and validation of a liquid chromatography–tandem mass spectrometry method for the determination of GHB amino acid, carnitine, and fatty acid conjugates in urine. Drug Testing and Analysis, 15(4), 426-443. Retrieved from [Link]

• Han, Y., et al. (2022). A Retrospective Metabolomics Analysis of Gamma-Hydroxybutyrate in Humans: New Potential Markers and Changes in Metabolism Related to GHB Consumption. International Journal of Molecular Sciences, 23(15), 8698. Retrieved from [Link]

• Kim, J., et al. (2019). Differentiation of endogenous and exogenous γ-Hydroxybutyrate in rat and human urine by GC/C/IRMS. Journal of Pharmaceutical and Biomedical Analysis, 167, 11-17. Retrieved from [Link]

• Lama, M., et al. (2024). Rapid Analytical Method for Quantification of Gamma-Hydroxybutyrate (GHB) in Hair by UPLC-MS/MS. Drug Testing and Analysis. Retrieved from [Link]

• Al-khadra, I., et al. (2025). Biomarkers of Gamma-Hydroxybutyric Acid (GHB) Exposure: A Comprehensive Review of Analytical and Forensic Advances. Journal of Forensic Sciences. Retrieved from [Link]

• Lee, C. R., & Jones, A. W. (2013). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine. Journal of Analytical Toxicology, 37(8), 543-548. Retrieved from [Link]

• Kim, J., et al. (2022). GHB biosynthesis and metabolism and potential biomarkers of GHB exposure. ResearchGate. Retrieved from [Link]

• Jones, A. W., & Holmgren, A. (2012). The endogenous presence of gamma-hydroxybutyric acid (GHB) in hair. ResearchGate. Retrieved from [Link]

• Boston University. (n.d.). Method development and validation for the identification and quantitation of gamma-hydroxybutyrate in urine, blood, and oral fluid using gas chromatography-mass spectrometry. Retrieved from [Link]

• Steuer, A. E., et al. (2021). Pathway of GHB biosynthesis and metabolism. *, target analytes. (Kim et al., 2022). ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). γ-Hydroxybutyric acid. Retrieved from [Link]

• Odsbu, I., et al. (2025). Endogenous Levels, Detection Time, and Symptoms of Gamma‐Hydroxybutyric Acid: Results From a Placebo‐Controlled Clinical Trial. Basic & Clinical Pharmacology & Toxicology. Retrieved from [Link]

• Morse, B. L., & Morris, M. E. (2014). γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology. The AAPS Journal, 16(4), 635-645. Retrieved from [Link]

• Lin, H. R., & Lue, H. L. (2004). Determination of gamma-hydroxybutyrate (GHB) in biological specimens by simultaneous extraction and chemical derivatization followed by GC-MS. SciSpace. Retrieved from [Link]

• Steuer, A. E., et al. (2023). New gamma-hydroxybutyric acid (GHB) biomarkers: Development and validation of a liquid chromatography-tandem mass spectrometry method for the determination of GHB amino acid, carnitine, and fatty acid conjugates in urine. PubMed. Retrieved from [Link]

• Agilent. (2012). Determination of Gamma-Hydroxy-Butyrate (GHB) in Biological Samples. Retrieved from [Link]

• PubChem. (n.d.). (S)-3,4-dihydroxybutyric acid. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic pathway of GHB and GABA. Retrieved from [Link]

• Zlebnik, N. E., & Grakowsky, J. A. (2014). Central and Peripheral Metabolic Changes Induced by Gamma-Hydroxybutyrate. PLoS ONE, 9(1), e84872. Retrieved from [Link]

• ResearchGate. (n.d.). A summary of the metabolic pathway of gamma-hydroxybutyrate. Retrieved from [Link]

Sources

• 1. New gamma-hydroxybutyric acid (GHB) biomarkers: Development and validation of a liquid chromatography–tandem mass spectrometry method for the determination of GHB amino acid, carnitine, and fatty acid conjugates in urine [zora.uzh.ch]
• 2. Differentiation of endogenous and exogenous γ-Hydroxybutyrate in rat and human urine by GC/C/IRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biomarkers of Gamma-Hydroxybutyric Acid (GHB) Exposure: A Comprehensive Review of Analytical and Forensic Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New gamma-hydroxybutyric acid (GHB) biomarkers: Development and validation of a liquid chromatography-tandem mass spectrometry method for the determination of GHB amino acid, carnitine, and fatty acid conjugates in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid Analytical Method for Quantification of Gamma-Hydroxybutyrate (GHB) in Hair by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DSpace [open.bu.edu]
• 8. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 9. A Retrospective Metabolomics Analysis of Gamma-Hydroxybutyrate in Humans: New Potential Markers and Changes in Metabolism Related to GHB Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Endogenous Levels, Detection Time, and Symptoms of Gamma‐Hydroxybutyric Acid: Results From a Placebo‐Controlled Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]

(S)-3,4-Dihydroxybutyric Acid: The Superior Metabolic Marker for Extending GHB Detection Windows

Executive Summary

The Challenge: Gamma-hydroxybutyric acid (GHB) presents a critical forensic challenge due to its rapid elimination half-life (30–60 minutes) and endogenous presence in mammals.[1][2][3] Standard toxicological analysis often fails to detect GHB ingestion beyond 6 hours in blood or 12 hours in urine, leading to a high rate of false negatives in Drug-Facilitated Sexual Assault (DFSA) cases.

The Solution: (S)-3,4-dihydroxybutyric acid (S-3,4-DHB), a stable oxidative metabolite of GHB produced via the beta-oxidation pathway, has emerged as a definitive biomarker. Unlike the unstable GHB-glucuronide or the transient parent compound, S-3,4-DHB accumulates in biofluids and remains detectable for up to 22 hours in urine and 12 hours in serum , effectively doubling the retrospective detection window.

Metabolic Pathway Analysis: The Beta-Oxidation Shunt[4]

To understand why S-3,4-DHB is a superior marker, one must analyze the metabolic fate of exogenous GHB. While the majority of GHB is cleared via the Krebs cycle, high exogenous loads saturate the primary pathway, forcing flux into secondary oxidative pathways.

The Mechanism[5][6][7]

• Primary Clearance (Rapid): GHB is converted to succinic semialdehyde (SSA) by GHB dehydrogenase, then to succinate, which enters the Krebs cycle.[4] This pathway clears 95%+ of the drug rapidly.

• Secondary Beta-Oxidation (The Marker Source): A fraction of GHB undergoes beta-oxidation-like processing. This pathway yields 3,4-dihydroxybutyryl-CoA , which hydrolyzes to (S)-3,4-DHB .

• Alpha-Oxidation (Alternative Marker): A parallel minor pathway produces 2,4-dihydroxybutyric acid (2,4-DHB).[5]

Pathway Visualization

The following diagram illustrates the divergence between the rapid clearance pathway and the formation of stable organic acid markers.

Figure 1: Divergent metabolic pathways of GHB showing the formation of stable organic acid markers (S-3,4-DHB and 2,4-DHB) versus the rapid clearance via the Krebs cycle.

Comparative Pharmacokinetics: S-3,4-DHB vs. Alternatives

The following table synthesizes experimental data comparing the parent drug with its primary metabolic markers.

Feature	GHB (Parent)	(S)-3,4-DHB (Target)	2,4-DHB	GHB-Glucuronide
Detection Window (Urine)	6 – 12 hours	11.5 – 22 hours	8.5 – 70 hours*	Unreliable / Rare
Detection Window (Serum)	4 – 6 hours	Up to 12 hours	Variable	< 6 hours
Endogenous Baseline	Low (< 5 mg/L)	Present (linked to SSADH)	Low	Trace
Exogenous Response	Rapid spike & decay	Sustained accumulation	Slow accumulation	Inconsistent
Stability	Volatile (inter-conversion)	High stability	High stability	Unstable (hydrolysis)
Analytical Difficulty	Moderate (GC-MS)	Moderate (GC-MS)	Moderate (GC-MS)	High (LC-MS/MS)

*Note: While 2,4-DHB has a theoretically longer window, S-3,4-DHB is often preferred due to higher correlation with initial GHB dose and more consistent elevation above endogenous baselines in the 12-24h post-ingestion window.

Experimental Protocol: GC-MS Quantification of S-3,4-DHB

This protocol is designed for the simultaneous extraction and quantification of GHB and its organic acid metabolites (S-3,4-DHB, 2,4-DHB, Glycolic Acid) from urine.

Reagents & Standards

• Internal Standard (IS): GHB-d6 or 3,4-DHB-d6 (if available).

• Derivatization Agent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) with 1% TMCS.

• Extraction Solvent: Ethyl Acetate.

• Acidifier: H2SO4 (0.1 M).

Step-by-Step Workflow

• Sample Preparation:

  • Aliquot 100 µL of urine.

  • Add 20 µL of Internal Standard solution.

  • Add 20 µL of H2SO4 (to protonate acids for extraction).

• Liquid-Liquid Extraction (LLE):

  • Add 400 µL Ethyl Acetate.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the organic (upper) supernatant to a glass vial.

  • Critical Step: Evaporate to dryness under a stream of nitrogen at 40°C.

• Derivatization:

  • Add 50 µL MSTFA (with 1% TMCS) to the dried residue.

  • Incubate at 80°C for 30 minutes.

  • Mechanism:[6][7] This converts the polar hydroxyl and carboxyl groups of S-3,4-DHB into volatile trimethylsilyl (TMS) derivatives suitable for GC analysis.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent (30m x 0.25mm ID).

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 80°C (1 min) -> 10°C/min to 120°C -> 30°C/min to 300°C.

  • Detection: SIM Mode (Selected Ion Monitoring).

    • Target Ions (TMS-3,4-DHB): m/z 233, 147 (Quantifier).

    • Target Ions (TMS-GHB): m/z 233, 204.

Analytical Workflow Diagram

Figure 2: Validated GC-MS workflow for the extraction and derivatization of S-3,4-DHB from urine matrices.

Data Interpretation: Differentiating Endogenous vs. Exogenous[11]

Since S-3,4-DHB is an endogenous metabolite (associated with carbohydrate metabolism and SSADH activity), establishing a "positive" result requires strict cut-off values derived from controlled administration studies.

Recommended Cut-Off Values

Based on recent forensic literature (Jarsiah et al., 2020/2021), the following thresholds distinguish exogenous GHB intake from endogenous background:

• Urine (S-3,4-DHB): > 50 mg/L (or normalized to creatinine).

• Serum (S-3,4-DHB): > 3 mg/L .

Interpretation Logic[3][7]

• < 12 Hours Post-Ingestion: Both GHB and S-3,4-DHB are likely elevated.

• 12 – 22 Hours Post-Ingestion: GHB levels likely return to baseline (<10 mg/L). S-3,4-DHB remains elevated (>50 mg/L), providing the only confirmation of intake.

• > 24 Hours: 2,4-DHB may persist, but interpretation requires caution due to lower absolute concentrations.

References

• Jarsiah, P., et al. (2020). "The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine." Forensic Science International. Link

• Steuer, A. E., et al. (2021). "Towards Extending the Detection Window of Gamma-Hydroxybutyric Acid—An Untargeted Metabolomics Study in Serum and Urine." Metabolites.[1][4][8][9][10][11][12][13] Link

• Jarsiah, P., et al. (2021). "Detection of γ-hydroxybutyric acid-related acids in blood plasma and urine: Extending the detection window of an exogenous γ-hydroxybutyric acid intake?" Drug Testing and Analysis. Link

• Lee, C. R., et al. (2014). "Modular Isotopomer Synthesis of γ-Hydroxybutyric Acid for a Quantitative Analysis of Metabolic Fates." Analytical Chemistry. Link

• Palomino-Schätzlein, M., et al. (2017). "Metabolic Alterations Associated with γ-Hydroxybutyric Acid and the Potential of Metabolites as Biomarkers of Its Exposure." Metabolites.[1][4][8][9][10][11][12][13] Link

Sources

• 1. Identification of a new metabolite of GHB: gamma-hydroxybutyric acid glucuronide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GHB Pharmacology and Toxicology: Acute Intoxication, Concentrations in Blood and Urine in Forensic Cases and Treatment of the Withdrawal Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. gamma-hydroxybutyrate ghb precursors: Topics by Science.gov [science.gov]
• 7. [A mechanism for gamma-hydroxybutyrate (GHB) as a drug and a substance of abuse] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolic Alterations Associated with γ-Hydroxybutyric Acid and the Potential of Metabolites as Biomarkers of Its Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Inter-Laboratory Measurement Standards for (S)-3,4-Dihydroxybutyric Acid

Topic: Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Scientific Rationale

(S)-3,4-dihydroxybutyric acid ((S)-3,4-DHBA) is a critical organic acid biomarker with dual significance: it serves as a stable metabolite for extending the detection window of gamma-hydroxybutyrate (GHB) intake in forensic toxicology and acts as a diagnostic marker for Succinic Semialdehyde Dehydrogenase (SSADH) deficiency in clinical genetics.

Unlike GHB, which has a rapid elimination half-life (20–60 minutes), (S)-3,4-DHBA persists in biological matrices, necessitating robust measurement protocols. However, inter-laboratory reproducibility is often compromised by the compound's polarity, lack of chromophores, and susceptibility to lactonization.

This guide synthesizes data from multiple validation studies to objectively compare the two dominant analytical platforms—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . We provide standardized protocols to harmonize measurements across laboratories.

Metabolic Context & Signaling Pathway

To understand the measurement requirements, one must visualize the metabolic origin of (S)-3,4-DHBA. It arises primarily from the degradation of GHB via a minor oxidative pathway and carbohydrate metabolism.

Figure 1: Metabolic pathway illustrating (S)-3,4-DHBA as a downstream metabolite of GHB. The "Minor Pathway" becomes analytically significant when the primary SSADH pathway is saturated or blocked.

Comparative Analysis: GC-MS vs. LC-MS/MS

The choice of analytical platform dictates the sample preparation strategy. GC-MS offers high structural resolution but requires moisture-sensitive derivatization. LC-MS/MS allows for simpler prep but faces matrix suppression challenges.

Performance Metrics Summary

Feature	Method A: GC-MS (Silylation)	Method B: LC-MS/MS (Derivatized)
Principle	Electron Ionization (EI) of TMS derivatives	ESI (+) of Benzoyl/Hydrazine derivatives
Limit of Detection (LOD)	0.13 – 0.30 mg/L	0.05 – 0.10 mg/L
Linearity Range	1 – 100 mg/L	0.1 – 50 mg/L
Sample Volume	100 µL	50 µL
Throughput	Low (Requires drying + heating)	High (Dilute & Shoot or rapid reaction)
Selectivity	High (Chromatographic resolution of isomers)	Moderate (Isobaric interference risk)
Primary Risk	Moisture contamination (TMS hydrolysis)	Ion suppression (Matrix effects)

Expert Insight: Causality in Method Selection

• Choose GC-MS when analyzing urine samples where high concentrations of isomeric sugar acids (e.g., 2,4-dihydroxybutyric acid) are present. The chromatographic resolution of capillary GC columns is superior for separating positional isomers that share mass transitions.

• Choose LC-MS/MS for plasma/serum samples where sensitivity is paramount, and sample volume is limited. The derivatization (e.g., benzoyl chloride) introduces a hydrophobic tag, significantly enhancing ionization efficiency in ESI mode.

Standardized Experimental Protocols

To ensure inter-laboratory comparability, the following protocols utilize self-validating internal standard (IS) normalization.

Protocol A: GC-MS Quantification (Silylation)

Target Matrix: Urine | Validation Level: Forensic Standard

Reagents:

• Internal Standard: GHB-d6 or 3,4-DHBA-d3 (if available).

• Derivatizing Agent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) with 1% TMCS.

Workflow:

• Extraction: Aliquot 100 µL urine. Add 50 µL Internal Standard solution.

• Urease Treatment (Optional but Recommended): Incubate with urease at 37°C for 15 min to remove urea, which can obscure peaks in GC.

• Drying: Evaporate to complete dryness under a stream of nitrogen at 60°C. Critical Step: Any residual moisture will quench the derivatization reagent.

• Derivatization: Add 100 µL MSTFA/TMCS. Cap tightly. Incubate at 70°C for 30 minutes.

• Analysis: Inject 1 µL into GC-MS (Splitless).

  • Column: DB-5MS or equivalent (30m x 0.25mm).

  • Temp Program: 80°C (1 min) -> 10°C/min -> 280°C.

  • Ions Monitored: m/z 233, 147 (Target); m/z 239 (IS).

Protocol B: LC-MS/MS Quantification (Benzoylation)

Target Matrix: Plasma/Serum | Validation Level: Clinical Research

Reagents:

• Derivatizing Agent: Benzoyl Chloride (BzCl) in Acetonitrile.

• Buffer: Sodium Carbonate (100 mM, pH 9.5).

Workflow:

• Preparation: Mix 50 µL plasma with 25 µL Internal Standard.

• Protein Precipitation: Add 100 µL cold acetonitrile. Centrifuge at 10,000 x g for 5 min. Collect supernatant.

• Derivatization: To the supernatant, add 50 µL Sodium Carbonate buffer and 25 µL Benzoyl Chloride solution (2% v/v in ACN).

  • Mechanism:[1] The alkaline pH ensures the carboxylic acid and hydroxyl groups are deprotonated/nucleophilic, allowing the benzoyl group to attach. This adds mass and hydrophobicity.

• Quenching: After 5 min, add 20 µL of 1% Formic Acid to stop the reaction.

• Analysis: Inject 5 µL into LC-MS/MS.

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

  • Transition: Precursor -> Product (Specific to benzoylated derivative).

Data Interpretation & Reference Ranges

Inter-laboratory comparisons must account for the "Endogenous Baseline." Unlike synthetic drugs, 3,4-DHBA is naturally present.

Consensus Reference Ranges (Adults):

• Serum: < 0.13 – 2.59 mg/L[1][2][3]

• Urine: 1.88 – 122 mg/L (Highly variable; Creatinine normalization recommended)[3]

Interpretation Logic: If measured concentration > [Upper Limit of Normal] + [3x Precision SD]:

• Check Sample History: Is there SSADH deficiency?

• Forensic Context: If GHB is < LOQ but 3,4-DHBA is elevated, it suggests GHB ingestion 6–12 hours prior.

Figure 2: Decision logic for interpreting elevated 3,4-DHBA levels in forensic and clinical contexts.

References

• Andresen-Streichert, H. et al. (2020). Phase I metabolites (organic acids) of gamma-hydroxybutyric acid—validated quantification using GC–MS and description of endogenous concentration ranges. Drug Testing and Analysis.[4][1][5][6] Link

• Jarsiah, P. et al. (2022). Derivatization-assisted LC-MS/MS method for simultaneous quantification of endogenous gamma-hydroxybutyric acid and its metabolic precursors and products in human urine.[7] Analytica Chimica Acta. Link

• Lee, C.R. et al. (2020). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine.[2][3][8][9] ResearchGate.[1][3] Link

• Piper, T. et al. (2025). A surrogate analyte-based LC–MS/MS method for the determination of γ-hydroxybutyrate (GHB) in human urine.[4][5] Journal of Chromatography B. Link

• Sigma-Aldrich. (n.d.). (S)-3,4-Dihydroxybutyric acid lithium salt hydrate Product Sheet.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. New gamma-hydroxybutyric acid (GHB) biomarkers: Development and validation of a liquid chromatography-tandem mass spectrometry method for the determination of GHB amino acid, carnitine, and fatty acid conjugates in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Derivatization-assisted LC-MS/MS method for simultaneous quantification of endogenous gamma-hydroxybutyric acid and its metabolic precursors and products in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (S)-3,4-Dihydroxybutyric acid lithium salt hydrate ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Operational Guide: Disposal and Handling of (S)-3,4-Dihydroxybutyric Acid Lithium Hydrate

Executive Summary & Immediate Action

Do not dispose of this substance down the drain or in regular trash. While (S)-3,4-Dihydroxybutyric acid lithium hydrate (CAS: 51267-44-8) is often classified as non-hazardous under GHS criteria for acute toxicity, it represents a specific environmental compliance challenge due to its lithium content .

Unlike standard organic acids, the lithium cation (

) persists through standard wastewater treatment and can be toxic to aquatic life. Furthermore, this compound is a structural analogue to controlled substances (GHB), necessitating a documented "Chain of Custody" disposal approach to prevent forensic ambiguity during waste audits.

Disposal Classification: Non-Halogenated Organic Salt / Metal-Bearing Waste.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material against the specifications below to ensure you are not handling a more regulated analogue (e.g., GHB).

Parameter	Specification	Operational Note
Compound Name	(S)-3,4-Dihydroxybutyric acid lithium salt hydrate	Distinct from 4-hydroxybutyric acid (GHB).
CAS Number	51267-44-8	Use this for waste manifest generation.
Molecular Formula		Hygroscopic solid.
RCRA Status	Non-Listed (Not P or U listed)	Regulated as "State-Regulated Waste" in CA/WA due to Lithium.
Solubility	High (Water)	Forms mobile ions quickly in spills.
pH (1M Solution)	~6.5 – 7.5	Generally neutral; compatible with most aqueous streams.
Incompatibilities	Strong Oxidizers	Risk of exothermic reaction.

Pre-Disposal Protocol: The "Self-Validating" System

To ensure compliance and safety, follow this causality-driven preparation protocol. This system is designed to prevent downstream rejection by waste handlers.

Step 1: The "Analogue" Check (Forensic Safety)

Why: This compound is a metabolic isomer of Gamma-Hydroxybutyrate (GHB), a Schedule I controlled substance. Action: Deface the original label after recording the lot number. If the substance is in a clear vial, label the waste container explicitly as "(S)-3,4-DHB Li Salt" to avoid it being flagged as unidentified suspected narcotics during safety audits.

Step 2: Hygroscopic Management

Why: The hydrate form absorbs moisture, potentially turning waste solids into a sticky gum that can clog waste chutes or react with other dry chemicals. Action: If the material has liquefied due to moisture exposure, it must be treated as Liquid Waste . Do not attempt to dry it out.

Step 3: Segregation Logic

Why: Lithium salts can interfere with the vitrification processes used for heavy metal waste and can corrode incinerator scrubbers if mixed with high-halogen waste. Action: Segregate from:

• Halogenated solvents (Dichloromethane, Chloroform).

• Heavy metals (Mercury, Lead, Arsenic).

• Strong acids (Sulfuric, Nitric).

Detailed Disposal Workflows

Scenario A: Solid Waste (Powder/Crystals)

Use this for expired reagents or spill cleanup materials.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but discouraged due to breakage risks.

• Bagging: Place the solid chemical (in its original vial if possible) into a secondary clear plastic bag.

• Bulking: You may bulk this with other Non-Hazardous Organic Salts (e.g., Sodium Acetate, Lithium Chloride) unless your facility requires specific lithium segregation.

• Labeling: Apply a hazardous waste tag.

  • Constituents: "Lithium 3,4-dihydroxybutyrate (Organic Salt)"

  • Hazard Checkbox: "Toxic" (due to Lithium environmental limits) or "Non-RCRA Regulated" depending on state.

Scenario B: Aqueous Waste (Solutions)

Use this for reaction mixtures or stock solutions.

• pH Verification: Dip a pH strip into the solution.

  • Acceptable Range: pH 5 – 9.

  • Adjustment: If outside this range, neutralize with dilute Acetic Acid or Sodium Bicarbonate before adding to the main waste carboy to prevent heat generation.

• Stream Selection: Pour into the Aqueous Organic Waste carboy (Non-Halogenated).

  • Critical: Do NOT pour into the "Metals/Inorganic" waste stream unless explicitly instructed, as the organic carbon content (BOD) interferes with inorganic treatment protocols.

• Rinsing: Triple rinse the original container with water. Collect the first rinse in the waste carboy. The second and third rinses can usually go down the drain (verify local sewer codes).

Scenario C: Spill Response

• Isolate: Mark the area.

• PPE: Nitrile gloves, lab coat, safety glasses. (Dust mask if powder is fine).

• Containment:

  • Solid: Sweep gently to avoid dust generation.

  • Liquid: Absorb with vermiculite or standard spill pads.

• Disposal: Place all cleanup materials into a sealed bag and process as Scenario A .

Decision Matrix (Visualization)

The following diagram illustrates the logical flow for determining the correct waste stream, ensuring no critical decision point is missed.

Figure 1: Decision tree for the segregation of (S)-3,4-Dihydroxybutyric acid lithium hydrate waste.

Regulatory & Compliance Context

RCRA & EPA (United States)

While this specific salt is not listed under 40 CFR 261.33 (P or U lists), it must be evaluated for characteristics.

• Toxicity: Lithium is not a TC (Toxicity Characteristic) metal like Lead or Cadmium. However, it is regulated under the Clean Water Act .

• Universal Waste: Do NOT classify this as "Universal Waste." That classification is reserved exclusively for Lithium-Ion Batteries. Mislabeling chemical reagents as battery waste is a common audit finding.

European Waste Catalogue (EWC)

• Code: 16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).

• Disposal Route: High-temperature incineration with flue gas cleaning (to capture Lithium particulates).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10920498, (S)-3,4-Dihydroxybutyric acid. Retrieved from [Link]

• U.S. Environmental Protection Agency (2023). Hazardous Waste Management for Lithium-Ion Batteries (Clarification on distinction between batteries and salts). Retrieved from [Link]

• National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]

Personal protective equipment for handling (S)-3,4-Dihydroxybutyric acid lithium hydrate

Executive Safety Summary

(S)-3,4-Dihydroxybutyric acid lithium hydrate is a stable, hygroscopic lithium salt used primarily as a metabolic marker and research standard. While it lacks the pyrophoric hazards of metallic lithium, it presents distinct risks due to its biological activity (neurometabolic analog) and the systemic toxicity potential of the lithium ion.

Critical Hazard Profile:

• Physical State: Solid (Hygroscopic Powder).

• Primary Routes of Exposure: Inhalation of dust; Transdermal absorption (wet); Ocular contact.

• GHS Classification (Inferred from Analogous Lithium Salts):

  • Skin/Eye Irritation: Category 2/2A (Irritant).[1]

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]

  • Specific Target Organ Toxicity: Respiratory Tract Irritation (Dust).

Risk Assessment & PPE Matrix

As researchers, we often default to "standard PPE," but this compound requires specific attention to particulate control and transdermal exclusion . The lithium ion (

) can cross the dermal barrier more effectively when in solution with organic acids.

Personal Protective Equipment (PPE) Specifications

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection	Nitrile Gloves (Double-gloved) Inner: 4 mil (0.10 mm)Outer: 5-8 mil (extended cuff)	Permeation Resistance: Nitrile offers superior resistance to organic acid salts compared to latex. Double gloving prevents micro-perforation exposure during fine manipulation.
Ocular Protection	Chemical Splash Goggles (ANSI Z87.1+)	Dust Exclusion: Safety glasses with side shields are insufficient for fine powders. Goggles seal the orbital area against airborne dust and accidental splashes during solubilization.
Respiratory	Fume Hood (Primary) Secondary: N95/P100 Respirator	Engineering Control: All weighing must occur inside a certified fume hood. If hood access is compromised, a fit-tested N95 is the minimum requirement to prevent inhalation of bioactive dust.
Body Defense	Lab Coat (High-Neck, Cotton/Poly) + Tyvek® Sleeve Covers	Contamination Control: Sleeve covers bridge the gap between glove and coat, preventing wrist exposure—a common contact point during weighing operations.

Operational Protocol: Handling & Solubilization

This protocol is designed to minimize static discharge (which disperses powder) and prevent hydration of the stock material.

Step 1: Pre-Operational Setup

• Environment: Verify Fume Hood face velocity is >100 fpm (0.5 m/s).

• Static Control: Place an ionizing bar or anti-static gun near the balance. Lithium salts are prone to static cling, leading to aerosolization.

• Materials: Pre-label all receiving vials. Have a dedicated "Solid Waste" container ready.

Step 2: Weighing Procedure

• Don PPE: Put on inner gloves, lab coat, sleeve covers, and outer gloves.

• Equilibrate: Allow the sample container to reach room temperature before opening to prevent condensation (hygroscopicity management).

• Transfer: Open the vial inside the hood. Use a disposable anti-static spatula .

  • Note: Do not use metal spatulas if the coating is compromised; lithium salts can corrode common metals over time, introducing impurities.

• Seal: Immediately recap the stock container. Parafilm is recommended for long-term storage (

  ) to prevent hydration.

Step 3: Solubilization (Aqueous/Organic)

• Add solvent (e.g., Water, Methanol) to the receiving vial before removing it from the hood.

• Vortex: Cap tightly and vortex.

  • Caution: Dissolution of lithium salts can be slightly exothermic. Ensure the vessel is not sealed gas-tight if using a volatile solvent (like methanol) to prevent pressure buildup.

Visualization: Handling Workflow

The following diagram outlines the logical flow for handling this compound, emphasizing the "Stop/Go" decision points for safety.

Figure 1: Operational workflow ensuring environmental controls are met before chemical exposure.

Emergency Response & Spill Management

Unlike lithium metal, this hydrate salt is not pyrophoric . Do not use Class D extinguishers.

• Fire: Use CO2, Dry Chemical, or Water Spray .[3] The material is combustible but stable.

• Minor Spill (Solid):

  • Do not dry sweep (creates dust).[4]

  • Cover with wet paper towels (to solubilize and trap dust).

  • Wipe up and place in a sealed bag labeled "Hazardous Waste - Lithium Salt."

• Skin Exposure:

  • Immediate: Wash with soap and copious water for 15 minutes.[5]

  • Rationale: Lithium ions can disrupt sodium channels; immediate dilution prevents local concentration gradients.

Disposal Strategy

Proper disposal is critical to prevent aquatic toxicity.[4] Never pour lithium salts down the drain.

Waste Stream	Criteria	Disposal Method
Solid Hazardous Waste	Expired powder, contaminated wipes, weighing boats.	Collect in a wide-mouth HDPE jar. Label: "Solid Waste: Lithium Organic Salt."
Aqueous Waste	Dissolved samples (Water/Buffer).	Adjust pH to 6-8 if necessary. Label: "Aqueous Waste with Trace Lithium."
Organic Waste	Dissolved samples (Methanol/Acetonitrile).	Segregate into "Non-Halogenated Organic Waste." Ensure no reaction with other waste stream components.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[6] [Link]

• PubChem. (n.d.). Compound Summary for CID 16218973, Lithium 3,4-dihydroxybutanoate. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[7] Personal Protective Equipment. United States Department of Labor. [Link]

• European Chemicals Agency (ECHA). (n.d.). Lithium salts: Harmonised classification and labelling. [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. prod.adv-bio.com [prod.adv-bio.com]
• 4. reddit.com [reddit.com]
• 5. fishersci.com [fishersci.com]
• 6. orgsyn.org [orgsyn.org]
• 7. lithiumwerks.com [lithiumwerks.com]